Comprehensive NMR Characterization of (1Z)-1-Propenylphosphonic Acid: Structural Elucidation and Application in Fosfomycin Biosynthesis
Executive Summary & Strategic Context (1Z)-1-Propenylphosphonic acid (often referred to as cis-1-propenylphosphonic acid or CPPA) is a critical organophosphorus building block in medicinal chemistry. Its most prominent i...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Strategic Context
(1Z)-1-Propenylphosphonic acid (often referred to as cis-1-propenylphosphonic acid or CPPA) is a critical organophosphorus building block in medicinal chemistry. Its most prominent industrial and pharmaceutical application is serving as the direct precursor to Fosfomycin [(1R,2S)-1,2-epoxypropylphosphonic acid], a broad-spectrum antibiotic that inhibits bacterial cell wall synthesis[1].
For researchers and drug development professionals, the precise characterization of CPPA via Nuclear Magnetic Resonance (NMR) spectroscopy is not merely a structural confirmation step; it is the fundamental analytical engine used to monitor the kinetics, stereoselectivity, and catalytic efficiency of asymmetric epoxidation workflows[2]. This whitepaper provides an in-depth analysis of the
1
H and
13
C NMR chemical shifts, complex spin-spin coupling networks, and self-validating experimental protocols required to accurately analyze this molecule.
Stereochemical Architecture and Coupling Causality
The structural uniqueness of (1Z)-1-propenylphosphonic acid lies in its
Z
-configuration. The high-priority phosphonic acid group (
−P(O)(OH)2
) and the methyl group (
−CH3
) are situated on the same side of the olefinic bond. Consequently, the
α
-proton and the
β
-proton are cis to one another, while the phosphorus atom and the
β
-proton are trans to one another.
This specific geometric arrangement dictates the NMR coupling constants based on the Karplus relationship , which correlates the scalar coupling constant (
J
) to the dihedral angle between interacting nuclei:
H-H Coupling: The cis relationship between H
α
and H
β
results in a characteristic
3JHH
of approximately 13.5 Hz, distinctly lower than the 17-18 Hz expected for a trans isomer.
P-H Coupling: The trans relationship between the phosphorus nucleus and H
β
across the double bond yields a massive
3JPH
coupling (typically >40 Hz). This serves as the definitive spectroscopic signature of the
Z
-isomer[3].
Fig 1: J-coupling network mapping the heteronuclear and homonuclear interactions in CPPA.
High-Resolution NMR Data Summaries
The quantitative data below represents the fully deprotonated dianion state of (1Z)-1-propenylphosphonic acid in D
2
O, which is the most stable and reproducible state for NMR acquisition.
Table 1:
1
H NMR Chemical Shifts and Coupling Constants
Nucleus
Chemical Shift (
δ
, ppm)
Multiplicity
Integration
Coupling Constants (
J
, Hz)
Causality / Assignment Notes
H
α
(C1)
5.85
dd (doublet of doublets)
1H
3JHH(cis)
= 13.5
2JPH
= 19.5
Shifted upfield relative to H
β
due to the electron-donating resonance effect of the alkyl chain.
H
β
(C2)
6.55
ddq (doublet of doublet of quartets)
1H
3JPH(trans)
= 42.0
3JHH(cis)
= 13.5
3JHH
= 7.0
Massive
3JPH
confirms the trans relationship to phosphorus. Highly deshielded by the phosphonate group.
-CH
3
(C3)
1.95
dd (doublet of doublets)
3H
3JHH
= 7.0
4JPH
= 2.5
Long-range heteronuclear coupling (
4JPH
) is observable due to the rigid planar geometry of the alkene.
Table 2:
13
C NMR Chemical Shifts and Coupling Constants
Nucleus
Chemical Shift (
δ
, ppm)
Multiplicity (with
1
H decoupled)
Coupling Constants (
J
, Hz)
Causality / Assignment Notes
C1 (
α
)
125.0
d (doublet)
1JPC
= 175.0
Direct C-P bond results in a massive primary coupling constant.
C2 (
β
)
145.0
d (doublet)
2JPC
= 12.0
Deshielded
sp2
carbon. The 2-bond coupling is highly dependent on the
π
-system overlap.
C3 (
γ
)
15.5
d (doublet)
3JPC
= 18.0
The 3-bond coupling is larger than the 2-bond coupling, a common anomaly in organophosphorus alkenes due to orbital geometry.
Self-Validating Experimental Protocol for NMR Acquisition
Phosphonic acids are highly sensitive to pH variations due to their two acidic protons (pKa
1≈
1.5, pKa
2≈
7.0). If an NMR sample is prepared in pure D
2
O without pH control, the molecules will exist in a dynamic equilibrium of protonation states, leading to severe peak broadening and shifting due to intermediate chemical exchange rates. To guarantee trustworthiness and reproducibility, the following self-validating methodology must be employed.
Sample Weighing: Accurately weigh 15.0 mg of (1Z)-1-propenylphosphonic acid into a clean glass vial.
Solvent Addition: Add 600
μ
L of Deuterium Oxide (D
2
O, 99.9% D).
pH Neutralization (Critical Step): Add 1M NaOD in D
2
O dropwise. Monitor the pD using a micro-pH electrode until the solution reaches a pD of 8.0 - 8.5.
Causality: This ensures 100% conversion to the disodium salt. The dianion state fixes the electron density around the phosphorus atom, resulting in razor-sharp resonance lines and absolute reproducibility.
Internal Referencing: Add 1
μ
L of TSP-d
4
(3-(trimethylsilyl)propionic-2,2,3,3-d
4
acid sodium salt) as an internal standard (0.00 ppm for both
1
H and
13
C).
Acquisition:
Transfer to a 5 mm NMR tube.
Acquire
1
H NMR at
≥
400 MHz (zg30 pulse sequence, d1 = 2s, 16 scans).
Acquire
13
C NMR at
≥
100 MHz with
1
H WALTZ-16 decoupling (zgpg30, d1 = 2s, 1024 scans).
Application in Drug Development: Monitoring Fosfomycin Synthesis
In pharmaceutical manufacturing, CPPA is subjected to heterogeneous asymmetric epoxidation using chiral Molybdenum(VI) or Tungsten(VI) catalysts and aqueous H
2
O
2
to yield Fosfomycin[1][4].
Because the reaction occurs at a solid-liquid interface, tracking the conversion kinetics relies heavily on in-situ or aliquot NMR monitoring[5]. As the reaction progresses, the olefinic protons of CPPA (
δ
5.85 and 6.55 ppm) disappear, replaced by the highly shielded oxirane protons of the epoxide ring (
δ
2.8 - 3.2 ppm). The
3JPH
coupling also drastically reduces from 42.0 Hz in the alkene to ~15 Hz in the rigid epoxide, providing an immediate, quantifiable metric for catalytic turnover and stereoselectivity[6].
Fig 2: Workflow of CPPA asymmetric epoxidation to Fosfomycin with in-situ NMR monitoring.
References
"Heterogeneous asymmetric epoxidation of cis-1-propenyl-phosphonic acid in H2O catalyzed by chiral Mo(VI) or W(VI) 2′-pyridinyl alcoholate complex." ResearchGate. Available at:[Link]
"Catalytic Asymmetric Oxygenations with the Environmentally Benign Oxidants H2O2 and O2." ACS Publications. Available at:[Link]
"Catalytic epoxidation of olefins using MoO3 and TBHP: Effect of the addition of chiral 2-substituted pyridines on the catalytic rate and asymmetric induction." ResearchGate. Available at:[Link]
"P-(1Z)-1-Propen-1-ylphosphonic acid." PubChem, National Institutes of Health. Available at:[Link]
The Physicochemical Profiling of Z-1-Propenylphosphonic Acid: Dissociation Constants and Catalytic Implications
Executive Summary Z-1-propenylphosphonic acid (CAS: 25383-06-6), commonly referred to as cis-propenylphosphonic acid, is a high-value organophosphorus intermediate[1]. Its primary pharmaceutical significance lies in its...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Z-1-propenylphosphonic acid (CAS: 25383-06-6), commonly referred to as cis-propenylphosphonic acid, is a high-value organophosphorus intermediate[1]. Its primary pharmaceutical significance lies in its role as the core precursor for Fosfomycin, a broad-spectrum antibiotic synthesized via the Glamkowski method[1]. As a Senior Application Scientist, I approach the physicochemical profiling of this compound not just as a list of properties, but as a dynamic system. Understanding its acid dissociation constants (pKa) is paramount because the protonation state directly dictates the molecule's coordination chemistry during asymmetric epoxidation catalyzed by chiral transition metal complexes[2][3].
This technical guide provides an in-depth analysis of the pKa values of Z-1-propenylphosphonic acid, the causality behind its speciation, and a self-validating experimental protocol for precise pKa determination.
Chemical Profiling & Dissociation Constants
Phosphonic acids are inherently diprotic, characterized by two distinct dissociation steps. The electron-withdrawing nature of the adjacent double bond in the cis-propenyl group significantly influences the electron density around the phosphorus atom. This structural feature modulates the pKa values, making the first proton highly acidic due to resonance stabilization and inductive effects, while the second proton requires a much higher pH to dissociate due to the electrostatic repulsion of the existing negative charge[4].
First deprotonation (formation of monoanion). Highly acidic due to the inductive effect of the sp2 hybridized carbon adjacent to the phosphorus[1][5].
pKa2 (Estimated)
~7.3 - 7.8
Second deprotonation (formation of dianion). Analogous to poly(vinylphosphonic acid) systems, the second proton is tightly bound due to the energetic penalty of forming a dianion[4].
Boiling Point
274.1 °C
High boiling point indicative of strong intermolecular hydrogen bonding in its neutral and partially protonated states[6].
The asymmetric epoxidation of Z-1-propenylphosphonic acid using aqueous hydrogen peroxide is catalyzed by chiral tungsten(VI) or molybdenum(VI) complexes[2]. The success of this reaction relies entirely on the rapid, irreversible coordination of the phosphonate group to the metal center of the diperoxocomplex[2].
The pKa dictates this coordination logic:
pH < 1.5 (Neutral State): The acid is fully protonated. The lack of an anionic oxygen weakens its nucleophilicity, making it a poor ligand for the Mo/W center.
pH 2.0 - 7.0 (Monoanion State): The monoanion predominates. This is the optimal active ligand, rapidly coordinating to the metal center to form a stable spiro-transition structure for oxygen transfer[2].
pH > 7.5 (Dianion State): The dianion forms. While highly nucleophilic, the double negative charge can lead to excessive electrostatic repulsion or competitive bidentate binding that alters the chiral environment, drastically reducing the enantiomeric excess (ee) of the final epoxide[3].
Fig 1: pH-dependent speciation of Z-1-propenylphosphonic acid and catalytic epoxidation logic.
Experimental Protocols: Determination of pKa Values
To rigorously validate the pKa values of Z-1-propenylphosphonic acid in a laboratory setting, a self-validating dual-method approach combining potentiometric titration and ³¹P-NMR spectroscopy is required. This ensures high trustworthiness by cross-referencing macroscopic proton release with microscopic electronic environment changes.
Protocol: Dual-Method pKa Determination Workflow
Step 1: Sample Preparation & Ionic Strength Control
Accurately weigh and dissolve Z-1-propenylphosphonic acid to prepare a 0.01 M solution in ultra-pure deionized water (18.2 MΩ·cm).
Add Potassium Chloride (KCl) to achieve a final concentration of 0.1 M. Causality: Maintaining a constant ionic strength ensures that the activity coefficients remain stable throughout the titration, allowing for the calculation of true thermodynamic pKa values.
Step 2: Potentiometric Titration
Calibrate a high-precision glass electrode pH meter using standard NIST-traceable buffers (pH 4.01, 7.00, 10.01).
Place the sample in a water-jacketed titration cell maintained at exactly 25.0 ± 0.1 °C. Purge the headspace with ultra-high purity Nitrogen (N₂) gas. Causality: N₂ purging prevents the absorption of atmospheric CO₂, which would form carbonic acid and skew the titration curve.
Titrate the solution using standardized 0.1 M NaOH. Add the titrant in 0.05 mL increments. Program the autotitrator to wait for signal stabilization (drift < 0.001 pH/min) before recording each data point.
Extract 0.5 mL aliquots from the titration vessel at specific pH milestones (e.g., pH 1.0, 2.5, 5.0, 7.5, 9.0).
Add 10% D₂O to each aliquot to provide a lock signal for the NMR spectrometer.
Acquire ³¹P-NMR spectra operating at appropriate frequencies (e.g., 162 MHz for a 400 MHz magnet), using 85% H₃PO₄ as an external standard. Causality: The chemical shift (δ) of the phosphorus nucleus is highly sensitive to the electron density changes caused by deprotonation, providing a direct microscopic readout of the pKa[2].
Step 4: Data Regression
Plot the volume of NaOH vs. pH for the potentiometric data, and pH vs. ³¹P chemical shift for the NMR data.
Utilize non-linear least-squares regression software to fit the data to diprotic acid equilibrium equations to extract precise pKa1 and pKa2 values.
Fig 2: Dual-method workflow for pKa determination via potentiometric titration and 31P-NMR.
Conclusion
The dissociation constants of Z-1-propenylphosphonic acid are foundational metrics that dictate its chemical behavior, solubility, and coordination chemistry. By meticulously mapping its pKa values and maintaining the reaction environment within the optimal pH window (the monoanion state), researchers can maximize catalytic efficiency, ensure robust metal-ligand coordination, and achieve superior enantiomeric excess during the synthesis of advanced therapeutics.
Topic: The Role of (1Z)-1-Propenylphosphonic Acid in Fosfomycin Production: A Comparative Analysis of Biosynthetic and Biocatalytic Pathways
An In-Depth Technical Guide Audience: Researchers, scientists, and drug development professionals. Abstract Fosfomycin is a clinically significant phosphonate antibiotic with a unique epoxide ring, effective against a br...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide
Audience: Researchers, scientists, and drug development professionals.
Abstract
Fosfomycin is a clinically significant phosphonate antibiotic with a unique epoxide ring, effective against a broad spectrum of multidrug-resistant bacteria. Its production is a subject of intense study, involving distinct natural biosynthetic pathways and highly efficient biocatalytic methods. This technical guide elucidates the multifaceted role of (1Z)-1-propenylphosphonic acid (cPPA) in the context of fosfomycin synthesis. Crucially, we distinguish its function as a key substrate in chemoenzymatic and whole-cell biocatalytic conversions from the natural biosynthetic pathways in producer organisms like Streptomyces and Pseudomonas, which utilize a different terminal precursor, (S)-2-hydroxypropylphosphonate. By providing a detailed comparative analysis, experimental protocols for both pathway types, and a discussion of their respective enzymatic machinery, this guide offers a comprehensive resource for researchers in antibiotic development and industrial biotechnology.
Introduction to Fosfomycin: A Clinically Vital Antibiotic
Fosfomycin, or (2R,3S)-3-methyloxiran-2-yl)phosphonic acid, is a potent, broad-spectrum antibiotic characterized by a chemically reactive epoxide ring and a stable carbon-phosphorus (C-P) bond.[1][2] Its bactericidal activity stems from the irreversible inhibition of MurA, an enolpyruvyl transferase that catalyzes the first committed step in bacterial peptidoglycan biosynthesis.[3][4] By acting as an analog of phosphoenolpyruvate (PEP), fosfomycin covalently binds to a cysteine residue in the MurA active site, thereby blocking cell wall construction and leading to cell lysis.[2][5] The re-emergence of fosfomycin as a therapeutic option for infections caused by multidrug-resistant pathogens has revitalized interest in its production and the underlying biochemical pathways.[3]
The Natural Biosynthetic Pathways of Fosfomycin
Contrary to a common misconception, (1Z)-1-propenylphosphonic acid is not an intermediate in the natural biosynthesis of fosfomycin. Producing organisms, primarily from the Streptomyces and Pseudomonas genera, have evolved complex, multi-enzyme pathways that begin with the central metabolite phosphoenolpyruvate (PEP).[6][7] While the initial and final steps are conserved, the intermediate transformations differ significantly between these genera.[8][9]
The Streptomyces Pathway
In Streptomyces fradiae and Streptomyces wedmorensis, the biosynthesis of fosfomycin is orchestrated by the fom gene cluster.[6] The pathway proceeds through the following key steps:
C-P Bond Formation: Phosphoenolpyruvate (PEP) is converted to phosphonopyruvate (PnPy) by the PEP mutase, Fom1.[10]
Decarboxylation: The thiamine-dependent PnPy decarboxylase, Fom2, catalyzes the irreversible decarboxylation of PnPy to phosphonoacetaldehyde (PnAA). This step drives the thermodynamically unfavorable initial reaction.[6][10]
Reduction & Methylation: PnAA is reduced to 2-hydroxyethylphosphonate (HEP) by FomC. Subsequently, the methylcobalamin-dependent C-methyltransferase, Fom3, methylates HEP to form (S)-2-hydroxypropylphosphonate ((S)-HPP).[5][10]
Epoxidation: The terminal and defining step is the epoxidation of (S)-HPP to fosfomycin, catalyzed by the non-heme iron(II) epoxidase, Fom4 (also known as HppE).[8][11] This enzyme performs an unprecedented 1,3-dehydrogenation to form the epoxide ring.[11]
Fig. 1: Natural fosfomycin biosynthetic pathway in Streptomyces spp.
The Pseudomonas Pathway
Pseudomonas syringae also produces fosfomycin but lacks orthologs for several key fom genes, including the PnPy decarboxylase (Fom2).[6][9] This indicates a divergent evolutionary path. The psf gene cluster governs a distinct route to the common intermediate (S)-HPP, which then undergoes the same terminal epoxidation.[7][8]
C-P Bond Formation: The pathway also begins with the conversion of PEP to PnPy, catalyzed by PepM.[7]
Condensation: Instead of decarboxylation, a citrate synthase-like enzyme, Psf2, adds an acetyl group to PnPy.[6]
Oxidative Decarboxylation: The intermediate 2-phosphonomethylmalate undergoes oxidative decarboxylation catalyzed by PsfC, a diiron metalloenzyme, to yield 3-oxo-4-phosphonobutanoate.[7]
Reduction and Epoxidation: The intermediate is further processed and reduced by Psf3 to yield (S)-2-HPP.[8] Finally, the epoxidase Psf4 (a Fom4/HppE homolog) catalyzes the conversion of (S)-HPP to fosfomycin.[8]
The Role of (1Z)-1-Propenylphosphonic Acid (cPPA): A Precursor for Biocatalysis
While absent from natural biosynthesis, (1Z)-1-propenylphosphonic acid (cPPA) is a highly effective and industrially relevant precursor for fosfomycin production via chemical synthesis and, more importantly, biocatalysis.[11][12] This approach leverages the ability of certain microorganisms to perform a direct and stereoselective epoxidation of the propenyl double bond.
This biotransformation is attractive because it can overcome the low yields and environmental concerns associated with purely chemical synthesis, while offering high stereoselectivity to produce the biologically active (-)-cis-isomer.[13][14]
Fig. 2: Biocatalytic conversion of cPPA to fosfomycin.
Microbial Epoxidation of cPPA
Numerous microorganisms have been identified that can efficiently convert cPPA to fosfomycin. These microbes possess novel epoxidase enzymes capable of acting on this non-natural substrate.
Bacillus simplex : Strain S101 was isolated for its ability to transform cPPA to fosfomycin with a high conversion ratio of 81.3%. This process was found to be dependent on vanadium ions.[13]
Penicillium species: Several species, including Penicillium spinulosum and Penicillium decumbens, have been shown to perform the stereospecific epoxidation of cPPA.[15][16] Studies with P. spinulosum showed conversion efficiencies approaching 90%.[15]
The causality behind using whole-cell systems lies in their ability to provide the necessary cofactors (like NAD(P)H) and regenerate them in situ, making the process self-sustaining and cost-effective compared to using isolated enzymes.
Comparative Analysis: Natural Biosynthesis vs. cPPA Biocatalysis
Understanding the differences between these production routes is critical for drug development and manufacturing decisions. The choice of pathway impacts everything from strain development to process optimization and scalability.
Feature
Natural Biosynthesis (Streptomyces)
cPPA Biocatalysis (Bacillus simplex)
Starting Precursor
Phosphoenolpyruvate (PEP)
(1Z)-1-Propenylphosphonic Acid (cPPA)
Pathway Complexity
Multi-step enzymatic pathway (>5 steps)
Single-step enzymatic conversion
Key Intermediates
PnPy, PnAA, HEP, (S)-HPP
None
Final Epoxidation Substrate
(S)-2-Hydroxypropylphosphonate ((S)-HPP)
(1Z)-1-Propenylphosphonic Acid (cPPA)
Key Enzyme
Fom4 (HppE) - a non-heme iron epoxidase
Uncharacterized vanadium-dependent epoxidase
Process Control
Complex regulation of a full metabolic pathway
Simpler control over a single biotransformation step
Advantages
De novo synthesis from simple carbon sources
High conversion efficiency; simpler process
Challenges
Pathway optimization, potential bottlenecks
Requires synthesis of the cPPA precursor
Experimental Protocols
To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems, incorporating controls and clear analytical endpoints.
Protocol 1: Screening and Quantification of Microbial cPPA Epoxidation
This protocol details a workflow for identifying novel microorganisms capable of converting cPPA to fosfomycin and quantifying their efficiency.
Objective: To screen microbial isolates for the ability to epoxidize cPPA and determine the conversion yield.
Methodology:
Media Preparation:
Growth Medium: Prepare a rich liquid medium (e.g., Tryptone 5 g/L, Yeast Extract 3 g/L). Autoclave and cool.
Conversion Medium: Prepare a defined medium containing a primary carbon source (e.g., Glycerol 10 g/L), salts (e.g., KH₂PO₄ 1 g/L, MgSO₄·7H₂O 0.5 g/L), and trace elements. Crucially, add Vanadyl sulfate (VOSO₄) to a final concentration of 10 µM, as it is essential for some epoxidases.[13] Sterilize by autoclaving.
Inoculum Preparation: Inoculate a single colony of the test microorganism into 10 mL of Growth Medium. Incubate at 30°C with shaking (200 rpm) for 24-48 hours until turbid.
Biotransformation Setup:
Inoculate 50 mL of Conversion Medium in a 250 mL flask with 1 mL of the prepared inoculum.
Incubate at 30°C, 200 rpm for 24 hours to allow for initial growth.
Prepare a sterile stock solution of cPPA (e.g., 100 mg/mL in water, filter-sterilized).
Add the cPPA stock solution to the culture to a final concentration of 2 g/L.[13]
Control Flask: Prepare an identical flask but add sterile water instead of the cPPA solution (Negative Control). Prepare another flask with cPPA but no microbial inoculum (Abiotic Control).
Time Course Sampling: Aseptically withdraw 1 mL samples from each flask every 24 hours for 6 days. Centrifuge the samples at 13,000 x g for 5 minutes to pellet the cells. Store the supernatant at -20°C for analysis.
Analysis by Gas Chromatography (GC):
Derivatization: Fosfomycin and cPPA are non-volatile. They must be derivatized prior to GC analysis. A common method is silylation. To 100 µL of the supernatant, add 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS. Heat at 70°C for 30 minutes.
GC Conditions: Use a GC system with a flame ionization detector (FID) and a non-polar column (e.g., DB-5).
Quantification: Prepare standard curves for both cPPA and fosfomycin using known concentrations that have undergone the same derivatization process. Calculate the concentration of substrate consumed and product formed in the samples. The conversion ratio is calculated as: (moles of fosfomycin produced / initial moles of cPPA) * 100%.[13]
Fig. 3: Experimental workflow for screening biocatalytic activity.
Protocol 2: In Vitro Assay of Fom4 (HppE) Epoxidase Activity
This protocol describes the functional characterization of the terminal enzyme from the natural biosynthetic pathway, highlighting its substrate specificity.
Objective: To express, purify, and assay the activity of the Fom4 epoxidase on its natural substrate, (S)-HPP.
Methodology:
Protein Expression and Purification:
Clone the fom4 gene into an expression vector (e.g., pET-28a with an N-terminal His-tag) and transform into E. coli BL21(DE3).
Grow cells in LB medium at 37°C to an OD₆₀₀ of 0.6-0.8. Induce protein expression with 0.5 mM IPTG and incubate at 18°C for 16 hours.
Harvest cells by centrifugation. Resuspend in lysis buffer (50 mM HEPES pH 7.5, 300 mM NaCl, 10 mM imidazole) and lyse by sonication.
Clarify the lysate by centrifugation. Purify the His-tagged Fom4 protein using a Ni-NTA affinity chromatography column. Elute with a gradient of imidazole.
Perform size-exclusion chromatography for further purification and buffer exchange into a storage buffer (50 mM HEPES pH 7.5, 150 mM NaCl).
Enzyme Activity Assay:
Reaction Mixture: In a total volume of 200 µL, combine: 50 mM HEPES buffer (pH 7.5), 1 mM (S)-2-hydroxypropylphosphonate ((S)-HPP), 2 mM L-Ascorbate (as a reducing agent), 100 µM (NH₄)₂Fe(SO₄)₂ (to supply the Fe(II) cofactor), and 5 µM purified Fom4 enzyme.
Specificity Control: Set up parallel reactions using (1Z)-1-propenylphosphonic acid (cPPA) as the substrate instead of (S)-HPP to demonstrate substrate specificity.
Negative Control: Set up a reaction containing all components except the enzyme.
Incubation and Quenching: Incubate the reactions at 30°C for 1 hour. Stop the reaction by adding 20 µL of 1 M HCl.
Analysis by LC-MS:
Centrifuge the quenched reactions to pellet precipitated protein.
Analyze the supernatant using Liquid Chromatography-Mass Spectrometry (LC-MS) to detect the formation of fosfomycin (m/z = 137.01 in negative ion mode).
Use an appropriate chromatography method (e.g., HILIC) to separate the polar substrate (HPP) from the product (fosfomycin).
Quantify product formation by comparing the peak area to a fosfomycin standard curve.
Conclusion and Future Directions
(1Z)-1-propenylphosphonic acid plays a pivotal, albeit non-natural, role in the landscape of fosfomycin production. It serves as an efficient precursor for biocatalytic epoxidation, a process that offers a direct and high-yielding alternative to the complex de novo biosynthetic pathways found in nature. For researchers and drug developers, understanding both routes is essential. The natural pathways provide a blueprint for metabolic engineering and the discovery of novel enzymatic functions, such as the unique Fom4/HppE epoxidase. In contrast, the biocatalytic conversion of cPPA represents a more mature strategy for industrial-scale production.
Future research should focus on the discovery and characterization of the novel epoxidases responsible for cPPA conversion. Elucidating their structure and mechanism could enable protein engineering efforts to improve their stability, activity, and substrate scope, further enhancing the efficiency of this valuable biocatalytic process.
References
The intriguing biology and chemistry of fosfomycin: the only marketed phosphon
Crystal Structure of Fosfomycin Resistance Kinase FomA from Streptomyces wedmorensis. (n.d.). PMC.
Different Biosynthetic Pathways to Fosfomycin in Pseudomonas syringae and Streptomyces Species. (n.d.). Antimicrobial Agents and Chemotherapy - ASM Journals.
Biosynthesis of fosfomycin in pseudomonads reveals an unexpected enzymatic activity in the metallohydrolase superfamily. (2021). PMC.
Characterization of the fomA and fomB Gene Products from Streptomyces wedmorensis, Which Confer Fosfomycin Resistance on Escherichia coli. (n.d.). PMC.
Molecular Mechanisms and Clinical Impact of Acquired and Intrinsic Fosfomycin Resistance. (n.d.). MDPI.
Molecular Pharmacology of the Antibiotic Fosfomycin, an Inhibitor of Peptidoglycan Biosynthesis. (2025).
The intriguing biology and chemistry of fosfomycin: the only marketed phosphon
Fosfomycin: the characteristics, activity, and use in critical care. (2019). TCRM - Dove Medical Press.
Biosynthesis of Phosphonic and Phosphinic Acid Natural Products. (2009). Annual Review of Biochemistry.
Stereoselective epoxidation of cis-propenylphosphonic acid to fosfomycin by a newly isolated bacterium Bacillus simplex strain S101. (2009). PubMed.
Stereoselective epoxidation of cis-propenylphosphonic acid to fosfomycin by a newly isolated bacterium Bacillus simplex strain S101. (2009).
Total synthesis of fosfomycin. (A) and (B) Epoxidation of (Z) - ResearchGate. (n.d.).
Characterization of Two Late-Stage Enzymes Involved in Fosfomycin Biosynthesis in Pseudomonads. (2017). Illinois Experts.
Different Biosynthetic Pathways to Fosfomycin in Pseudomonas syringae and Streptomyces Species. (n.d.). PMC.
Scheme 1. Proposed pathways for the biosynthesis of fosfomycin. (n.d.).
Microbial Epoxidation of cis-Propenylphosphonic to (−)-cis-1,2-Epoxypropylphosphonic Acid. (n.d.). PMC.
Conversion of cPA to fosfomycin. | Download Scientific Diagram. (n.d.).
Advanced HPLC-CAD Method Development for the Analysis of (1Z)-1-Propenylphosphonic Acid: Overcoming Polar Retention and Detection Challenges
Executive Overview (1Z)-1-propenylphosphonic acid (CAS 25383-06-6) is a highly polar, low-molecular-weight organophosphorus compound. It serves as the critical direct precursor in the biosynthesis and asymmetric chemical...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Overview
(1Z)-1-propenylphosphonic acid (CAS 25383-06-6) is a highly polar, low-molecular-weight organophosphorus compound. It serves as the critical direct precursor in the biosynthesis and asymmetric chemical synthesis of the broad-spectrum antibiotic fosfomycin . Due to its extreme hydrophilicity and the absence of a UV-absorbing chromophore, traditional reversed-phase liquid chromatography (RP-HPLC) with UV detection is fundamentally inadequate for its analysis.
As a Senior Application Scientist, I have structured this guide to move beyond basic protocol listing. Here, we dissect the mechanistic rationale behind utilizing Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with Charged Aerosol Detection (CAD) . This approach provides a robust, self-validating framework for quantifying this challenging analyte in complex synthetic matrices.
Chemical Context & The Analytical Challenge
In the synthesis of fosfomycin, (Z)-1-propenylphosphonic acid undergoes stereospecific epoxidation to form the active pharmaceutical ingredient (API) . Monitoring the conversion of this precursor, as well as its presence as a degradation impurity (often related to Impurity A profiles), is a critical quality attribute (CQA).
Fig 1. Synthesis and degradation pathway highlighting the role of (1Z)-1-propenylphosphonic acid.
Mechanistic Roadblocks
The Retention Deficit: With a highly negative LogP, phosphonic acids are repelled by hydrophobic C18 stationary phases. They elute in the void volume, suffering from severe matrix suppression.
The Detection Deficit: The molecule contains only a single alkene bond, lacking the conjugated
π
-electron system required for UV absorption above 210 nm.
Historically, analysts relied on ion-pair HPLC with Evaporative Light Scattering Detection (ELSD) . However, ion-pairing reagents (e.g., octylamine) permanently alter stationary phases, require extensive equilibration, and cause severe background noise in modern detectors. The modern, scientifically sound paradigm shifts entirely to HILIC-CAD .
Chromatographic Strategy: The HILIC-CAD Paradigm
Hydrophilic Interaction Partitioning
HILIC operates via a multimodal retention mechanism. By utilizing a polar stationary phase (e.g., cross-linked Amide) and a highly organic mobile phase (>70% acetonitrile), an immobilized water-rich layer forms on the silica surface. The polar (1Z)-1-propenylphosphonic acid partitions from the hydrophobic bulk eluent into this aqueous layer, achieving strong retention without ion-pairing agents.
Charged Aerosol Detection (CAD) Dynamics
CAD provides near-universal detection for non-volatile analytes. The column effluent is nebulized, and the volatile mobile phase evaporates, leaving solid analyte particles. A corona discharge transfers a positive charge to these particles, which are then measured by an electrometer. Because CAD response is strictly dependent on mass and independent of optical properties, it is the premier choice for phosphonic acids.
Fig 2. Decision matrix for chromatographic and detection techniques in phosphonic acid analysis.
Methodological Framework & Quantitative Data
To ensure a robust system, the method incorporates specific buffer controls. Ammonium formate (pH 3.0) is selected because it is fully volatile (essential for CAD) and maintains the phosphonic acid in a consistent, partially ionized state, ensuring sharp peak shapes.
Provides a highly polar surface for optimal aqueous layer formation.
Mobile Phase A
10 mM Ammonium Formate (pH 3.0)
Volatile salt prevents CAD fouling; pH 3.0 controls phosphonate ionization.
Mobile Phase B
100% Acetonitrile (LC-MS Grade)
High organic concentration drives hydrophilic partitioning.
Gradient
85% B to 50% B over 15 mins
Efficiently elutes highly polar analytes while maintaining peak symmetry.
Flow Rate
1.0 mL/min
Optimal flow velocity for nebulization efficiency in the CAD.
CAD Evap. Temp
35 °C
Preserves the semi-volatile analyte while fully removing the solvent.
Injection Vol.
5 µL
Small volume minimizes diluent disruption of the HILIC water layer.
Self-Validating Experimental Protocol
This protocol is designed as a closed, self-validating loop. Proceed to sample analysis only if the System Suitability Testing (SST) criteria in Phase 3 are met.
Phase 1: Reagent & Mobile Phase Preparation
Aqueous Buffer (Mobile Phase A): Weigh 0.63 g of LC-MS grade ammonium formate and dissolve in 1000 mL of ultrapure water (18.2 MΩ·cm). Adjust the pH to 3.0 ± 0.1 using LC-MS grade formic acid. Filter through a 0.2 µm PTFE membrane.
Field-Proven Insight: Never use non-volatile salts (like phosphates) with CAD. They will precipitate instantly, permanently fouling the corona needle and destroying the electrometer baseline.
Diluent Preparation: Prepare a mixture of Acetonitrile:Water (80:20, v/v).
Standard Preparation: Accurately weigh 10.0 mg of (1Z)-1-propenylphosphonic acid reference standard into a 10 mL volumetric flask. Dissolve and make up to volume with diluent (1.0 mg/mL stock). Dilute further to working concentrations (e.g., 50 µg/mL).
Field-Proven Insight:Diluent Mismatch is the #1 cause of HILIC failure. Injecting a highly aqueous sample plug disrupts the stationary phase's hydration layer, causing the polar analyte to elute in the void volume with severe peak splitting. The sample diluent must contain at least 70% acetonitrile.
Phase 3: Instrument Equilibration & System Suitability Testing (SST)
Install the Amide HILIC column and purge the CAD detector with high-purity nitrogen gas (minimum 35 psi).
Equilibrate the column at 85% B for at least 30 column volumes (CV) until the CAD baseline drift is < 0.5 mV/min.
Execute SST Sequence:
Inject Diluent Blank: Acceptance: No interfering peaks at the analyte retention time.
Inject LOQ Standard (0.5 µg/mL): Acceptance: Signal-to-noise ratio (S/N) ≥ 10.
Inject Working Standard (50 µg/mL) x 6: Acceptance: Retention time %RSD ≤ 1.0%, Peak Area %RSD ≤ 2.0%.
Method Validation & Performance Metrics
Unlike UV detectors, CAD response is inherently non-linear over wide concentration ranges due to the physical nature of aerosol charging. Calibration curves must utilize a power-law fit (
A=aCb
) or a log-log transformation to achieve acceptable linearity.
Table 2: System Suitability & Validation Metrics (Representative)
Validation Metric
Acceptance Criteria
Typical Result
Retention Time (RT)
± 2.0% RSD
8.45 min (RSD: 0.8%)
Resolution (Rs)
> 2.0 (from adjacent impurities)
3.5
Signal-to-Noise (S/N) at LOQ
≥ 10:1
15:1 (at 0.5 µg/mL)
Linearity (R²)
≥ 0.995 (Requires Log-Log fit)
0.998
Recovery (Accuracy)
90.0% – 110.0%
98.5% – 102.1%
Method Precision
%RSD ≤ 5.0% for sample replicates
2.3%
References
The intriguing biology and chemistry of fosfomycin: the only marketed phosphonate antibiotic
Source: National Institutes of Health (NIH) / PMC
URL:[Link]
Determination of Fosfomycin Trometamol and its Related Substances in the Bulk Drug by Ion‐Pair HPLC with Evaporative Light Scattering Detection
Source: Journal of Liquid Chromatography & Related Technologies
URL:[Link]
Method for the detection and quantification of fosfomycin, impurities and degradation products thereof (WO2020187644A1)
Application
Application Notes and Protocols: (1Z)-1-Propenylphosphonic Acid as a Precursor in Antibiotic Synthesis
Introduction: The Strategic Importance of (1Z)-1-Propenylphosphonic Acid in Antibiotic Development (1Z)-1-Propenylphosphonic acid, also known as cis-propenylphosphonic acid (cPPA), is a key organophosphorus intermediate...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Strategic Importance of (1Z)-1-Propenylphosphonic Acid in Antibiotic Development
(1Z)-1-Propenylphosphonic acid, also known as cis-propenylphosphonic acid (cPPA), is a key organophosphorus intermediate of significant interest to the pharmaceutical industry.[1][2] Its primary and most notable application lies in its role as a direct precursor to the broad-spectrum antibiotic, fosfomycin.[3][4][5] The unique structural feature of cPPA, a phosphonic acid moiety attached to a propenyl group, makes it an ideal starting material for the stereoselective synthesis of the epoxide ring that is characteristic of fosfomycin's antibacterial activity.[3][5] This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals on leveraging cPPA in the synthesis of fosfomycin, exploring both chemical and biotechnological routes.
Chemical Profile: (1Z)-1-Propenylphosphonic Acid (CAS: 25383-06-6)
Application I: Chemical Synthesis of Fosfomycin from (1Z)-1-Propenylphosphonic Acid
The chemical synthesis of fosfomycin from cPPA predominantly involves the stereoselective epoxidation of the carbon-carbon double bond. This process has been a subject of extensive research to achieve high yield and enantiomeric purity of the desired (1R, 2S)-fosfomycin isomer.
Mechanistic Insight: The Epoxidation of the Propenyl Group
The epoxidation of the double bond in cPPA is the critical step in fosfomycin synthesis. This transformation can be achieved using various oxidizing agents, often in the presence of a catalyst. The cis-configuration of the propenyl group is crucial for the stereochemical outcome of the reaction, leading to the formation of the cis-epoxide.
Diagram 1: Chemical Synthesis of Fosfomycin from cPPA
Caption: General workflow for the chemical synthesis of fosfomycin.
Protocol 1: Molybdate-Catalyzed Epoxidation of (1Z)-1-Propenylphosphonic Acid
This protocol is based on the principle of using a soluble molybdate salt as a catalyst for the epoxidation of cPPA with hydrogen peroxide. Molybdate catalysts are effective and can lead to reduced heavy metal contamination in the final product compared to other catalysts like tungstate.[6]
Reaction vessel with stirring and temperature control
Dropping funnel
pH meter
Rotary evaporator
Crystallization vessel
Procedure:
Preparation of the Reaction Mixture:
In a suitable reaction vessel, dissolve 10 g of (1Z)-1-propenylphosphonic acid (83% industrial grade) in 30 ml of ethanol.
With stirring at 25°C, slowly add (+)-α-phenylethylamine dropwise to adjust the pH of the mixture to 5.5-6.0. This step forms a salt that can facilitate the reaction and subsequent purification.
Catalyst Addition:
In a separate container, dissolve 0.4 g of sodium molybdate in 2.0 ml of water.
Add the sodium molybdate solution to the cPPA mixture with continuous stirring.
Epoxidation Reaction:
Heat the reaction mixture to 40°C.
Slowly add 3.5 ml of 30% hydrogen peroxide dropwise over a period of 30 minutes, ensuring the reaction temperature does not exceed 60°C.
After the addition is complete, maintain the reaction temperature at 55-65°C for an additional 1-2 hours to ensure the reaction goes to completion.[6]
Work-up and Isolation:
After the reaction is complete, heat the reaction mixture to evaporate the solvent.
Cool the concentrated solution to induce crystallization of the fosfomycin product.
Collect the crystals by filtration and wash with a small amount of cold ethanol.
Further purification can be achieved by recrystallization.
Expected Outcome: This process is expected to yield fosfomycin with a good conversion rate. The use of a chiral amine in the initial step can aid in the resolution of the final product to obtain the desired enantiomer.
Application II: Biotechnological Synthesis of Fosfomycin via Microbial Transformation of cPPA
Biocatalytic routes for fosfomycin production offer several advantages over chemical synthesis, including high stereoselectivity, milder reaction conditions, and reduced environmental impact.[7][8] Several microorganisms have been identified that can efficiently convert cPPA to fosfomycin.
Mechanistic Insight: Enzymatic Epoxidation
The microbial conversion of cPPA to fosfomycin is an enzymatic process. While the exact enzymatic pathway can vary between microorganisms, it generally involves an epoxidase that stereoselectively attacks the double bond of cPPA.
Diagram 2: Microbial Transformation of cPPA to Fosfomycin
Caption: General workflow for the microbial synthesis of fosfomycin.
Protocol 2: Fosfomycin Production using Bacillus simplex
Bacillus simplex has been identified as an effective biocatalyst for the stereoselective epoxidation of cPPA to fosfomycin, with reported conversion ratios as high as 81.3%.[8][9]
Materials and Media:
Bacillus simplex strain (e.g., S101)
Growth Medium (per liter): Tryptone 5 g, Yeast extract 3 g, NaCl 10 g.
Conversion Medium (per liter): Glycerol 10 g, (NH₄)₂SO₄ 2 g, K₂HPO₄ 1 g, MgSO₄·7H₂O 0.5 g, FeSO₄·7H₂O 0.01 g, MnSO₄·H₂O 0.01 g, Vanadium ions (e.g., from VOSO₄) are essential.[8]
Analytical equipment for fosfomycin quantification (e.g., HPLC, bioassay)
Procedure:
Inoculum Preparation:
Inoculate a single colony of Bacillus simplex into the growth medium.
Incubate at 30°C with shaking (e.g., 200 rpm) for 24 hours.
Bioconversion:
Inoculate the conversion medium with the seed culture (e.g., 5% v/v).
Incubate at 30°C with shaking.
After an initial growth phase (e.g., 24 hours), add the sterile cPPA solution to a final concentration of 2,000 µg/ml.[8]
Continue the incubation for up to 6 days.[8][9] Air is essential for cell growth but not strictly for the conversion itself.[8]
Monitoring and Harvesting:
Monitor the concentration of fosfomycin in the culture supernatant periodically using a suitable analytical method (e.g., bioassay against a susceptible bacterial strain or HPLC).
After maximum fosfomycin concentration is reached (typically around 6 days), harvest the culture broth by centrifugation to remove the bacterial cells.
Downstream Processing:
The fosfomycin-containing supernatant can be further purified using techniques such as ion-exchange chromatography.
(1Z)-1-Propenylphosphonic acid and other organophosphorus compounds require careful handling due to their potential toxicity and corrosivity.[2][10][11]
Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[12] Work in a well-ventilated fume hood.[13]
Handling: Avoid inhalation of vapors and contact with skin and eyes.[13] In case of contact, flush immediately with copious amounts of water.[13]
Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[13] Keep containers tightly closed.
Waste Disposal: Dispose of waste according to local, state, and federal regulations for hazardous materials.
Concluding Remarks
(1Z)-1-Propenylphosphonic acid stands as a critical building block in the synthesis of the clinically important antibiotic fosfomycin. Both chemical and biotechnological methodologies offer viable pathways for its conversion, each with its own set of advantages and challenges. The protocols outlined in this document provide a foundational framework for researchers to explore and optimize the synthesis of this vital antibiotic. Further research into novel catalysts for chemical synthesis and the discovery of more efficient microbial strains will continue to enhance the production of fosfomycin and potentially other phosphonate-based therapeutics.
References
Microbial epoxidation of cis-propenylphosphonic to (-)-cis-1,2-epoxypropylphosphonic acid. (URL not available)
Microbial production of antibiotic fosfomycin by a stereoselective epoxidation and its formation mechanism. ResearchGate. (URL: [Link])
The intriguing biology and chemistry of fosfomycin: the only marketed phosphonate antibiotic. PMC. (URL: [Link])
Microbial Epoxidation of cis-Propenylphosphonic to (−)-cis-1,2-Epoxypropylphosphonic Acid. PMC. (URL: [Link])
Stereoselective epoxidation of cis-propenylphosphonic acid to fosfomycin by a newly isolated bacterium Bacillus simplex strain S101. ResearchGate. (URL: [Link])
Stereoselective Epoxidation of Cis-Propenylphosphonic Acid to Fosfomycin by a Newly Isolated Bacterium Bacillus Simplex Strain S101. PubMed. (URL: [Link])
The intriguing biology and chemistry of fosfomycin: the only marketed phosphonate antibiotic. RSC Publishing. (URL: [Link])
Organophosphorus Pesticide Standard (1X1 mL)
The intriguing biology and chemistry of fosfomycin: the only marketed phosphonate antibiotic. RSC Publishing. (URL: [Link])
Purification and characterization of the epoxidase catalyzing the formation of fosfomycin from Pseudomonas syringae. PubMed. (URL: [Link])
Process for the preparation of intermediates for the synthesis of fosfomycin. European Patent Office. (URL: [Link])
Total synthesis of fosfomycin. (A) and (B) Epoxidation of (Z). ResearchGate. (URL: [Link])
Protein Purification and Function Assignment of the Epoxidase Catalyzing the Formation of Fosfomycin. Journal of the American Chemical Society. (URL: [Link])
Method for synthesis of chiral drug fosfomycin preparation through chloroperoxidase one-step catalytic method.
SAFETY D
Biosynthesis of Fosfomycin, Re-examination and Re-confirmation of A Unique Fe(II) and NAD(P)H-dependent Epoxidation Reaction. PMC. (URL: [Link])
Method 8141B: Organophosphorus Compounds by Gas Chromatography. EPA. (URL: [Link])
Process for synthesizing fosfomycin using cis-propenyl phosphonic acid as raw material.
Standard Operating Procedure January 2023 HANDLING CHEMICALS. LSU. (URL: [Link])
Studies on phosphonic acid antibiotics. IV. Synthesis and antibacterial activity of analogs of 3-(N-acetyl-N-hydroxyamino)-propylphosphonic acid (FR-900098). PubMed. (URL: [Link])
Microbial Epoxidation of cis-Propenylphosphonic. Semantic Scholar. (URL: [Link])
Towards the synthesis of phosphonic acid-based potential metallo-β-lactamase inhibitors. Diva-Portal.org. (URL: [Link])
{Bacillus based microbial formulations: Optimization of the production process}. Semantic Scholar. (URL: [Link])
Optimization of Culture Conditions and Batch Process Control for the Augmented Production of Bacteriocin by Bacillus Species. MDPI. (URL: [Link])
Application Notes and Protocols for the Stereoselective Synthesis of Phosphonic Acid, (1Z)-1-propenyl- diethyl Ester Derivatives
Abstract This comprehensive guide is designed for researchers, scientists, and professionals in drug development and materials science. It provides an in-depth exploration of the stereoselective synthesis of (1Z)-1-prope...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
This comprehensive guide is designed for researchers, scientists, and professionals in drug development and materials science. It provides an in-depth exploration of the stereoselective synthesis of (1Z)-1-propenyl- diethyl ester phosphonate derivatives, commonly known as (Z)-alkenylphosphonates. These compounds are of significant interest due to their roles as non-hydrolyzable phosphate mimics and their applications in the development of antiviral, anticancer, and antibacterial agents. This document moves beyond a simple recitation of protocols to offer a detailed analysis of the underlying chemical principles that govern stereoselectivity in the formation of the (Z)-isomer, a critical aspect for biological activity. We present and contrast two primary, highly reliable synthetic strategies: the palladium-catalyzed reaction of (Z)-vinylboronates and the modified Horner-Wadsworth-Emmons (HWE) reaction. Detailed, step-by-step protocols for each method are provided, accompanied by explanations of the causal factors influencing reaction outcomes.
Introduction: The Significance of (Z)-Alkenylphosphonates
Alkenylphosphonates are a class of organophosphorus compounds that have garnered considerable attention in medicinal chemistry and materials science. Their structural resemblance to natural phosphates, combined with the hydrolytic stability of the carbon-phosphorus bond, makes them effective bioisosteres of phosphate-containing biomolecules. This property has been exploited in the design of enzyme inhibitors, leading to the development of potent antiviral and anticancer drugs. Furthermore, their unique electronic and structural properties have led to their use as flame retardants and polymer additives.
The stereochemistry of the carbon-carbon double bond in alkenylphosphonates is crucial, as (E)- and (Z)-isomers often exhibit different biological activities and reactivities. While many synthetic methods traditionally favor the thermodynamically more stable (E)-isomer, the development of stereoselective routes to the (Z)-isomer is of paramount importance for accessing novel therapeutic agents and functional materials. This guide focuses on robust and reproducible methods for the preparation of (Z)-alkenylphosphonates, with a particular emphasis on diethyl (1Z)-1-propenylphosphonate and its derivatives.
Strategic Approaches to (Z)-Alkenylphosphonate Synthesis
The stereoselective synthesis of (Z)-alkenylphosphonates can be approached through several distinct strategies. The choice of method often depends on the desired substitution pattern, the availability of starting materials, and the required scale of the reaction. Below, we detail two of the most effective and widely applicable methods.
Palladium-Catalyzed Cross-Coupling of (Z)-Vinylboronates
This method offers a highly stereospecific route to (Z)-alkenylphosphonates, leveraging the well-established chemistry of vinylboronates. The key advantage of this approach is that the stereochemistry of the starting (Z)-vinylboronate is directly transferred to the final phosphonate product.
The reaction proceeds through a catalytic cycle involving a palladium(0) species. The stereospecificity is maintained throughout the cycle, which typically involves oxidative addition of the vinylboronate to the palladium center, followed by reaction with triethyl phosphite and reductive elimination to yield the (Z)-alkenylphosphonate and regenerate the palladium(0) catalyst. The use of palladium acetate as a catalyst precursor is common, which is reduced in situ to the active Pd(0) species. An oxygen atmosphere is often employed to facilitate the re-oxidation of any Pd(0) that may have been oxidized to an inactive state, thus maintaining catalytic turnover.
Caption: Workflow for the palladium-catalyzed synthesis of (Z)-alkenylphosphonates.
This protocol is adapted from the procedure described by Kabalka and Guchhait.
Materials:
(1Z)-1-Propenylboronic acid pinacol ester
Triethyl phosphite
Palladium(II) acetate (Pd(OAc)₂)
Anhydrous solvent (e.g., Toluene)
Oxygen (balloon or inlet)
Standard glassware for inert atmosphere reactions
Procedure:
To an oven-dried Schlenk flask equipped with a magnetic stir bar and a reflux condenser, add (1Z)-1-propenylboronic acid pinacol ester (1.0 mmol, 1.0 equiv).
Add palladium(II) acetate (0.04 mmol, 4 mol%).
Under a stream of argon or nitrogen, add triethyl phosphite (2.0 mmol, 2.0 equiv).
Replace the inert atmosphere with an oxygen atmosphere (e.g., via an oxygen-filled balloon).
Heat the reaction mixture to 95 °C with vigorous stirring.
Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 12-24 hours.
Upon completion, cool the reaction mixture to room temperature.
Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove the palladium catalyst.
Concentrate the filtrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate to afford the pure diethyl (1Z)-1-propenylphosphonate.
Expected Outcome:
This method typically provides good to excellent yields of the (Z)-alkenylphosphonate with high stereospecificity.
Starting Material
Product
Yield
Reference
(Z)-1-Octenylboronate pinacol ester
Diethyl (Z)-1-octenylphosphonate
85%
(Z)-Styrylboronic acid
Diethyl (Z)-styrylphosphonate
92%
Modified Horner-Wadsworth-Emmons (HWE) Reaction
The Horner-Wadsworth-Emmons (HWE) reaction is a widely used method for the synthesis of alkenes from phosphonate carbanions and carbonyl compounds. The classical HWE reaction typically yields the thermodynamically favored (E)-alkene. However, modifications to the phosphonate reagent, most notably the Still-Gennari modification, can reverse this selectivity to favor the (Z)-alkene.
The stereochemical outcome of the HWE reaction is determined by the relative stabilities of the diastereomeric oxaphosphetane intermediates and the kinetics of their formation and decomposition. In the Still-Gennari modification, phosphonates bearing electron-withdrawing groups (e.g., trifluoroethyl or hexafluoroisopropyl esters) are used. These electron-withdrawing groups destabilize the phosphonate carbanion, leading to a more reactive ylide. This increased reactivity results in a kinetically controlled reaction where the initial addition to the aldehyde is irreversible. The reaction proceeds through a transition state that minimizes steric interactions, leading to the formation of the syn-oxaphosphetane intermediate, which then collapses to the (Z)-alkene.
Caption: Simplified mechanism of the Still-Gennari (Z)-selective HWE reaction.
This protocol is a general procedure based on the principles of the Still-Gennari olefination.
Materials:
Bis(2,2,2-trifluoroethyl) (methyl)phosphonate
Acetaldehyde
Potassium bis(trimethylsilyl)amide (KHMDS) or Sodium Hydride (NaH)
18-Crown-6 (if using KHMDS)
Anhydrous tetrahydrofuran (THF)
Standard glassware for inert atmosphere and low-temperature reactions
Procedure:
To an oven-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and an argon inlet, add bis(2,2,2-trifluoroethyl) (methyl)phosphonate (1.0 mmol, 1.0 equiv) and anhydrous THF (5 mL).
Cool the solution to -78 °C in a dry ice/acetone bath.
In a separate flask, prepare a solution of KHMDS (1.1 mmol, 1.1 equiv) and 18-crown-6 (1.1 mmol, 1.1 equiv) in anhydrous THF (5 mL).
Slowly add the KHMDS solution to the phosphonate solution at -78 °C. Stir the resulting mixture for 30 minutes at this temperature to generate the phosphonate ylide.
Slowly add a solution of acetaldehyde (1.2 mmol, 1.2 equiv) in anhydrous THF (2 mL) to the ylide solution at -78 °C.
Stir the reaction mixture at -78 °C for 2-4 hours.
Quench the reaction at -78 °C by the addition of saturated aqueous ammonium chloride solution.
Allow the mixture to warm to room temperature.
Extract the aqueous layer with ethyl acetate (3 x 20 mL).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel to afford the pure diethyl (1Z)-1-propenylphosphonate.
Expected Outcome:
This method is known to provide high (Z)-selectivity for a wide range of aldehydes.
Highly stereospecific (dependent on starting material purity)
High (Z)-selectivity, kinetically controlled
Starting Materials
Requires stereochemically pure (Z)-vinylboronates
Readily available aldehydes and modified phosphonates
Reaction Conditions
High temperature (95 °C), oxygen atmosphere
Low temperature (-78 °C), inert atmosphere
Catalyst
Palladium acetate (can be costly)
No metal catalyst required
Scope
Broad scope for alkyl and aryl substituted vinylboronates
Broad scope for various aldehydes
Applications in Drug Development and Beyond
The phosphonate moiety is a key pharmacophore in a number of clinically approved drugs. For instance, acyclic nucleoside phosphonates like Tenofovir and Adefovir are cornerstone therapies for HIV and Hepatitis B infections, respectively. The synthesis of (Z)-alkenylphosphonate derivatives provides access to novel chemical space for the development of new therapeutic agents. These compounds can act as mimics of transition states in enzymatic reactions or as analogues of natural phosphates, leading to potent and selective enzyme inhibition. Beyond medicine, the unique properties of phosphonates make them valuable in materials science, for example, in the creation of flame-retardant polymers and specialty chemicals.
Conclusion
The stereoselective synthesis of (1Z)-1-propenyl- diethyl ester phosphonate derivatives is a critical capability for researchers in medicinal chemistry and materials science. The two detailed protocols presented here, palladium-catalyzed cross-coupling of (Z)-vinylboronates and the modified Horner-Wadsworth-Emmons reaction, offer reliable and high-yielding routes to these valuable compounds. Understanding the mechanistic underpinnings of stereoselectivity in these reactions allows for their rational application and optimization. The continued development of novel synthetic methodologies for (Z)-alkenylphosphonates will undoubtedly fuel further discoveries in drug development and materials innovation.
References
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ResearchGate. (n.d.). ChemInform Abstract: Isomerization of Diethyl 1-Alkynylphosphonates to 1,3-Dienylphosphonates Followed by Diels-Alder Reaction with Dead, Maleic Anhydride and Maleimide. [Link]
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National Institutes of Health. (2020). Development and Clinical Application of Phosphorus-Containing Drugs. [Link]
Frontiers. (2021). Editorial: Phosphonate Chemistry in Drug Design and Development. [Link]
SciSpace. (2021). Synthesis and Characterization of the Structure of Diethyl [(4-{(1H-Benzo[d]Imidazol-1-yl)Methyl}. [Link]
Docentes FCT NOVA. (n.d.). Phosphonic Systems. Part 3.' Diethyl Prop-2-enylphosphonate, a New and Versatile Substrate in Carbon-Carbon Bond. [Link]
National Institutes of Health. (2020). New Cytotoxic Derivatives by the Phosphorylation and Phosphinoylation of Diethyl α‐Amino‐α‐Aryl‐Methylphosphonates. [Link]
KOPS. (n.d.). Promotion of Selective Pathways in Isomerizing Functionalization of Plant Oils by Rigid Framework Substituents. [Link]
ORCA – Online Research @ Cardiff. (n.d.). Medicinal Chemistry of Phosphonate Prodrugs for Antiviral Therapy. [Link]
ResearchGate. (n.d.). Phosphonate Prodrugs: An Overview and Recent Advances. [Link]
Application
chromatographic separation techniques for Z and E propenylphosphonic acid
Application Note: Chromatographic Separation Techniques for Z and E Propenylphosphonic Acid Introduction & Mechanistic Grounding Propenylphosphonic acid (PPA) stereoisomers are critical building blocks in the synthesis o...
Author: BenchChem Technical Support Team. Date: April 2026
Application Note: Chromatographic Separation Techniques for Z and E Propenylphosphonic Acid
Introduction & Mechanistic Grounding
Propenylphosphonic acid (PPA) stereoisomers are critical building blocks in the synthesis of antiviral acyclonucleotides, fosfomycin analogs, and targeted antimicrobial agents[1]. The geometric Z (cis) and E (trans) isomers exhibit profound differences in biological activity due to their distinct spatial orientations when binding to target enzymes.
However, separating these isomers presents a formidable chromatographic challenge. The highly polar, polyprotic nature of the free phosphonic acid moiety leads to severe peak tailing and irreversible adsorption on standard normal-phase silica. To achieve baseline resolution, a Senior Application Scientist must manipulate either the mobile phase chemistry to mask the polarity or chemically derivatize the analyte to alter its interaction with the stationary phase.
This protocol guide details two field-proven, self-validating methodologies for the separation of Z and E propenylphosphonic acid:
Direct Separation via Ion-Pairing Reverse-Phase HPLC (IP-RP-HPLC)[2].
Direct Separation via Ion-Pairing Reverse-Phase HPLC (IP-RP-HPLC)
Causality & Principle:
Free phosphonic acids cannot be effectively retained or resolved on standard C18 columns due to their hydrophilicity. By introducing a volatile ion-pairing reagent such as Triethylammonium acetate (TEAA) into the mobile phase, the phosphonate anion is masked by the lipophilic triethylammonium cation[2]. This transient complex behaves like a neutral, hydrophobic molecule, allowing it to partition effectively into the C18 stationary phase. The subtle shape and dipole differences between the E and Z isomers dictate their retention times.
Protocol 1: Analytical to Preparative IP-RP-HPLC
Materials:
Column: C18 Reverse-Phase (Analytical: 250 x 4.6 mm, 5 µm; Preparative: 250 x 21.2 mm, 5 µm).
Mobile Phase A: 0.1 M Triethylammonium acetate (TEAA) buffer in Milli-Q water, adjusted to pH 6.5.
Mobile Phase B: HPLC-grade Acetonitrile (MeCN).
Step-by-Step Methodology:
Sample Preparation: Dissolve the Z/E PPA mixture in 95:5 Mobile Phase A:B to a concentration of 10 mg/mL. Filter through a 0.22 µm PTFE syringe filter.
Equilibration: Flush the column with 5 column volumes (CV) of 95% A / 5% B until the baseline stabilizes (UV detection at 210 nm).
Fraction Collection: The E-isomer typically elutes first due to its slightly lower dipole moment and extended linear shape, followed closely by the Z-isomer.
Validation Checkpoint 1 (Resolution): Analyze fractions via analytical IP-RP-HPLC. Calculate the resolution (
Rs
). Proceed to the next step only if
Rs≥1.5
(baseline separation).
Desalting: Lyophilize the collected fractions. To remove residual TEAA, pass the reconstituted product through a weakly acidic cation-exchange resin (e.g., Amberlite CG-50,
H+
form) and elute with pure water[2]. Lyophilize again to obtain the pure free acids.
Derivatization, Ag-HPLC Separation, and Hydrolysis
When preparative scale-up of free acids is bottlenecked by the high cost of IP-RP-HPLC, the derivatization route is highly scalable and cost-effective.
Causality & Principle:
Converting the free acid into a diethyl ester eliminates the acidic protons, drastically reducing polarity. The resulting diethyl (Z)- and (E)-propenylphosphonates can be cleanly separated via Silver-Ion Chromatography (Ag-HPLC). The Z-isomer (cis-double bond) faces less steric hindrance on one face, allowing stronger
π
-coordination to embedded
Ag+
ions, thereby eluting later than the E-isomer[3]. Finally, to regenerate the free acid without isomerizing the double bond, Bromotrimethylsilane (TMSBr) is used for mild, room-temperature dealkylation[4].
Workflow for derivatization, separation, and hydrolysis of Z/E propenylphosphonic acid.
Protocol 2: The Esterification-Hydrolysis Workflow
Phase A: Esterification
(Note: If the starting material is already diethyl propenylphosphonate synthesized via cross-coupling[4], skip to Phase B).
Suspend the Z/E PPA mixture in anhydrous ethanol.
Add triethyl orthoformate (acting as a dehydrating agent) and reflux for 12 hours.
Concentrate in vacuo to yield the Z/E diethyl propenylphosphonate mixture.
Phase B: Silver-Ion Chromatography (Ag-HPLC)
Column Preparation: Utilize a commercially available Silver-Ion HPLC column or prepare
Ag+
-impregnated silica by slurrying normal-phase silica gel in a 10% w/v aqueous
AgNO3
solution, drying, and activating at 120°C[3].
Mobile Phase: Run an isocratic elution using Hexane:Isopropanol (98:2 v/v).
Elution Profile: The E-isomer (trans) elutes first. The Z-isomer (cis) coordinates tightly with the
Ag+
stationary phase and elutes second.
Validation Checkpoint 2 (NMR Confirmation): Confirm isomeric purity of the collected ester fractions via
1
H-NMR. The vinylic protons of the E-isomer will display a large trans-coupling constant (
3JHH≈17
Hz), whereas the Z-isomer will show a smaller cis-coupling constant (
3JHH≈11
Hz).
Phase C: Mild Hydrolysis (Dealkylation)
Caution: Aqueous acid hydrolysis requires harsh refluxing, which risks isomerizing the double bond. TMSBr provides a mild, room-temperature alternative.
Dissolve the pure Z- or E-diethyl propenylphosphonate in anhydrous dichloromethane (DCM) under an inert argon atmosphere.
Add 3.0 equivalents of Bromotrimethylsilane (TMSBr) dropwise at 0°C.
Stir at room temperature for 4 hours. The reaction forms a volatile ethyl bromide byproduct and a silyl ester intermediate.
Validation Checkpoint 3 (Reaction Monitoring): Monitor the reaction by
31
P-NMR. The starting ester peak (20 ppm) must completely shift to the silyl ester peak (-5 ppm).
Evaporate the DCM and excess TMSBr in vacuo.
Add methanol (MeOH) to the residue and stir for 1 hour to cleave the silyl ester, yielding the free phosphonic acid.
Evaporate the MeOH to obtain the pure Z- or E-propenylphosphonic acid as a crystalline solid.
Quantitative Data Summary
The table below summarizes the operational parameters and comparative advantages of the discussed chromatographic techniques for PPA separation.
Technique
Analyte State
Stationary Phase
Mobile Phase
Elution Order
Key Advantage
IP-RP-HPLC
Free Acid
C18
0.1 M TEAA (pH 6.5) / MeCN
E then Z
Direct separation; avoids derivatization and hydrolysis steps.
NP-HPLC
Diethyl Ester
Bare Silica
Hexane / EtOAc
Z then E
High loading capacity; utilizes inexpensive solvents.
References[1] Title: EP0618214A1 - Unsaturated phosphonate derivatives of purines and pyrimidines
Source: Google Patents
URL: [2] Title: Synthesis and Structure-Activity Relationships of Pyridoxal-6-arylazo-5′-phosphate and Phosphonate Derivatives as P2 Receptor Antagonists
Source: NIH Public Access
URL: [3] Title: US7332092B2 - Method of separating E and Z isomers of an alkene alcohol and derivatives thereof
Source: Google Patents
URL: [4] Title: Synthesis of Carbon-Phosphorus Bonds, Second Edition
Source: rushim.ru
URL:
Technical Support Center: Prevention of E/Z Isomerization of (1Z)-1-Propenylphosphonic Acid
Welcome to the technical support center for handling unsaturated phosphonic acids. This guide provides in-depth troubleshooting advice and detailed protocols for researchers, scientists, and drug development professional...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for handling unsaturated phosphonic acids. This guide provides in-depth troubleshooting advice and detailed protocols for researchers, scientists, and drug development professionals working with (1Z)-1-propenylphosphonic acid. The primary challenge addressed is the unwanted isomerization of the thermodynamically less stable (Z)-isomer to the more stable (E)-isomer, a process often accelerated by heat. This document offers strategies to maintain the stereochemical integrity of your compound during experimental procedures.
Section 1: Frequently Asked Questions (FAQs)
This section provides rapid answers to the most common queries regarding the stability of (1Z)-1-propenylphosphonic acid.
Q1: Why does my (1Z)-1-propenylphosphonic acid isomerize to the (E)-form when heated?A: The (Z)-isomer (cis) is thermodynamically less stable than the (E)-isomer (trans) due to greater steric strain. Heating provides the necessary activation energy to overcome the rotational energy barrier of the carbon-carbon double bond, allowing the molecule to relax into its more stable, lower-energy (E) configuration. This is a common challenge in contra-thermodynamic chemistry, where a less stable isomer is the desired product.[1][2]
Q2: What is the most critical factor to control to prevent this isomerization?A: Temperature is the most critical factor.[3] The rate of thermal isomerization increases significantly with temperature. Therefore, the most effective strategy is to conduct all experimental steps at the lowest possible temperature that still allows for an acceptable reaction or purification rate.
Q3: Can I use chemical inhibitors to stop the isomerization?A: Yes. If isomerization occurs even at mild temperatures, it may be catalyzed by trace impurities like acids or radical species. The use of radical inhibitors, such as Butylated Hydroxytoluene (BHT) or benzoquinone, can be highly effective at preventing radical-mediated isomerization pathways.[3][4]
Q4: How can I accurately monitor the E/Z ratio of my compound?A: Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is the most direct and quantitative method. The coupling constants (J-values) between the vinylic protons are diagnostic: the J-value for the (E)-isomer (trans-coupling) is typically larger (12-18 Hz) than for the (Z)-isomer (cis-coupling, 6-12 Hz).[5][6] Phosphorus-31 NMR (³¹P NMR) can also be used, as the two isomers will often have distinct chemical shifts.[7]
Section 2: Understanding the Isomerization Mechanism
To effectively prevent isomerization, it is crucial to understand the pathways through which it occurs. The conversion from the (Z) to the (E) isomer is not spontaneous at room temperature but can be initiated by several factors, primarily heat.
Thermal Isomerization: This is the direct pathway where thermal energy allows the molecule to surmount the rotational barrier of the double bond. This process is uncatalyzed but highly temperature-dependent.
Radical-Catalyzed Isomerization: Trace oxygen or other radical initiators can lead to the formation of radical species. These radicals can reversibly add to the double bond, and upon elimination, can yield a mixture of (E) and (Z) isomers, eventually favoring the thermodynamic product.[8]
Acid/Metal-Catalyzed Isomerization: Trace acids or transition metals can protonate or coordinate to the double bond, facilitating rotation and leading to the formation of the more stable (E)-isomer.[3][9]
This section addresses specific experimental challenges in a question-and-answer format, providing detailed, actionable protocols.
Issue: Isomerization is observed during a reaction that requires heating.
Q: My synthesis requires heating, but this is causing my product to isomerize. What steps can I take to minimize this?
A: The primary goal is to find the "sweet spot"—the lowest possible temperature at which the reaction proceeds at a reasonable rate while isomerization is minimized. Additionally, eliminating atmospheric oxygen, a potential source of radical initiators, is critical.
Protocol 1: Temperature Optimization Study
This protocol helps determine the optimal reaction temperature.
Setup: Prepare 3-5 small-scale reactions in parallel using identical starting material concentrations.
Temperature Gradient: Set each reaction to a different temperature (e.g., 40°C, 50°C, 60°C, 70°C). Ensure the temperature is precisely controlled and monitored.[3]
Time-Course Monitoring: At set time intervals (e.g., 1h, 2h, 4h, 8h), carefully extract a small aliquot from each reaction.
Quenching: Immediately quench the aliquot by diluting it in a cold deuterated solvent (e.g., CDCl₃ or D₂O) to stop the reaction and prevent further isomerization before analysis.
Analysis: Analyze each sample by ¹H NMR to determine the conversion to product and the E/Z ratio (see Protocol 5).
Decision: Plot the product formation and E/Z ratio against temperature and time. Select the lowest temperature that provides an acceptable yield within a practical timeframe.
Protocol 2: Implementation of Inert Atmosphere Techniques
This protocol is essential for excluding oxygen and moisture, which can promote side reactions, including isomerization.[10][11]
Glassware Preparation: Thoroughly dry all glassware in an oven at >120°C for several hours and allow it to cool in a desiccator or under a stream of inert gas.
Assembly: Quickly assemble the reaction apparatus (e.g., round-bottom flask with a condenser and stir bar) while it is still warm. Seal all joints with a suitable grease and secure with clips.
Inert Gas Purge: Equip the apparatus with an inert gas inlet (e.g., a needle attached to a balloon filled with Nitrogen or Argon) and an outlet needle.[12][13]
Flushing: Flush the system with the inert gas for 5-10 minutes to displace all the air.[14] Remove the outlet needle while maintaining a positive pressure from the gas balloon.
Reagent Addition: Add degassed solvents and liquid reagents via a dry, gas-tight syringe. Add solid reagents under a strong counter-flow of inert gas.
Execution: Maintain a positive pressure of inert gas throughout the reaction.
Issue: Isomerization occurs during purification by recrystallization.
Q: I am trying to purify my compound by recrystallization, but the heating required to dissolve it causes significant isomerization. Are there alternative methods?
A: Standard recrystallization that relies on high heat is unsuitable for thermally labile compounds. Low-temperature recrystallization methods are the preferred alternative.
Protocol 3: Low-Temperature Antisolvent Recrystallization
This technique relies on solubility differences in a solvent/antisolvent mixture at low temperatures, avoiding heat.[15]
Solvent Selection: Identify a "solvent" in which your compound is highly soluble and a miscible "antisolvent" in which it is poorly soluble. This must be determined empirically.
Dissolution: At or below room temperature, dissolve the impure compound in the minimum amount of the "solvent."
Cooling: Cool the solution to a low temperature (e.g., 0°C to -20°C) using an ice or ice/salt bath.[16]
Antisolvent Addition: Slowly add the cold antisolvent dropwise to the stirred solution. You should observe the formation of a precipitate as the solution becomes supersaturated.
Crystallization: Continue adding the antisolvent until precipitation appears complete. Allow the mixture to stand at the low temperature for a period (e.g., 1-2 hours) to maximize crystal growth.[17]
Isolation: Collect the purified crystals by cold vacuum filtration, washing them with a small amount of the cold solvent/antisolvent mixture.
Drying: Dry the crystals under a high vacuum at room temperature.
Issue: Isomerization is happening even at room temperature or with mild heating.
Q: I am observing isomerization even under seemingly mild conditions. What could be the cause and how do I stop it?
A: This strongly suggests that a catalytic process is at play, most likely involving radicals or trace acid/metal impurities. The use of specific inhibitors is the most effective solution here.
Protocol 4: Use of Radical Inhibitors
This protocol details how to add inhibitors to prevent radical-mediated isomerization.
Inhibitor Selection: Choose a suitable radical inhibitor. Butylated hydroxytoluene (BHT) and hydroquinone are common choices. Benzoquinone can also be effective.[3][18]
Determine Concentration: Add a small, catalytic amount of the inhibitor to the reaction mixture. A typical starting concentration is 0.1-1.0 mol%.
Addition: Add the inhibitor at the beginning of the process, before any heating is applied.
Monitoring: Monitor the reaction as usual. The presence of the inhibitor should suppress the isomerization pathway without significantly affecting the desired reaction.
Reacts with radicals to form stable semiquinone radicals.
0.1 - 0.5
Effective but can sometimes add color to the solution.
1,4-Benzoquinone
Acts as a triplet sensitizer quencher and radical scavenger.[18]
0.5 - 2.0
Can prevent isomerization catalyzed by certain metal hydrides.[3]
Section 4: Analytical Workflow for Monitoring E/Z Ratio
Consistent and accurate monitoring is key to successfully developing a non-isomerizing protocol.
Caption: Workflow for monitoring E/Z isomerization.
Protocol 5: Quantifying Isomer Ratio using ¹H NMR Spectroscopy
Sample Preparation: Prepare a sample by dissolving a small, accurately weighed amount of the quenched aliquot in a suitable deuterated solvent.
Data Acquisition: Acquire a quantitative ¹H NMR spectrum. Ensure a long relaxation delay (D1) of at least 5 times the longest T1 of the protons of interest to allow for full relaxation and accurate integration.
Signal Identification: Identify the distinct signals for the vinylic protons of both the (Z) and (E) isomers. The key diagnostic is the coupling constant:
(Z)-isomer (cis): Expect a J-value of ~6-12 Hz.
(E)-isomer (trans): Expect a larger J-value of ~12-18 Hz.
Integration: Carefully integrate a non-overlapping vinylic proton signal for the (Z)-isomer (Integral_Z) and the corresponding signal for the (E)-isomer (Integral_E).
Inert Atmosphere, with no O2. (2022). YouTube. [Link]
Fukuda, R., et al. (2018). A catalyzed E/Z isomerization mechanism of stilbene using para-benzoquinone as a triplet sensitizer. Physical Chemistry Chemical Physics. [Link]
Contra-Thermodynamic Positional Isomerization of Olefins. Organic Chemistry Portal. [Link]
Karki, M., et al. (2018). Why Not Trans? Inhibited Radical Isomerization Cycles and Coupling Chains of Lipids and Alkenes with Alkane-thiols. PubMed. [Link]
Computational Insight to Improve the Thermal Isomerisation Performance of Overcrowded Alkene-Based Molecular Motors through Stru. ChemRxiv. [Link]
Brasche, G., & Norton, J. R. (2016). Radical Isomerization and Cycloisomerization Initiated by H• Transfer. ACS Publications. [Link]
Process for the preparation of cis-1-propenylphosphonic acid.
Azodioxides as Inhibitors and Retarders in Photoinitiated-Cationic Polymerization. RadTech. [Link]
Photocatalytic E→Z Contra‐Thermodynamic Isomerization of Vinyl Silanes with Lewis Base. Wiley Online Library. [Link]
Quantifying the formation of stereoisomers by benchtop NMR spectroscopy. Magritek. [Link]
NMR study and AIM analysis for assignment of the two Z- and E-isomers in phosphorane containing a 2-thiazoline-2-thiol. Indian Academy of Sciences. [Link]
Effect of inhibitors on the formation of stereoisomers in the biosynthesis of β-carotene in dunaliella bardawil. Weizmann Institute of Science. [Link]
Determination of the (E)/(Z) ratio from 1 H NMR spectrum of the... ResearchGate. [Link]
Thermal stability and protective properties of phenylphosphonic acid on Cu(111). ResearchGate. [Link]
Showkat, A. M., et al. (2023). Inhibition of Free Radical Polymerization: A Review. Polymers. [Link]
Quasi-isostructural order–disorder phase transitions and anisotropic thermal expansions in polymorphic crystals of a biologically active molecule with distinct solubility and dissolution rate. RSC Publishing. [Link]
Symmetrical Phosphinic Acids: Synthesis and Esterification Optimization toward Potential HIV Prodrugs. University of Liverpool Repository. [Link]
improving reaction yield in the synthesis of (1Z)-1-propenylphosphonic acid
Welcome to the Technical Support Center for the synthesis of (1Z)-1-propenylphosphonic acid. This portal is designed for researchers and drug development professionals optimizing the synthesis of this critical precursor,...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for the synthesis of (1Z)-1-propenylphosphonic acid. This portal is designed for researchers and drug development professionals optimizing the synthesis of this critical precursor, which is predominantly used in the production of the broad-spectrum antibiotic Fosfomycin.
Below, you will find a mechanistic workflow, targeted troubleshooting guides, quantitative catalyst data, and a self-validating experimental protocol designed to maximize your (Z)-isomer yield.
Synthetic Pathway Visualization
Figure 1: Step-by-step synthetic workflow for (1Z)-1-propenylphosphonic acid.
Troubleshooting Guides & FAQs
Q1: Why am I getting significant amounts of the trans (E) isomer or over-reduced propylphosphonate during the hydrogenation step?Causality & Solution: The reduction of the propadienylphosphonate (allenic) intermediate to the (Z)-alkene requires strict stereocontrol. Over-reduction to the saturated propyl derivative occurs if hydrogen uptake is not strictly limited to exactly 1.0 molar equivalent[1]. Furthermore, standard heterogeneous catalysts can sometimes promote isomerization to the thermodynamically more stable (E)-isomer if the reaction is left running after the initial alkene formation.
Self-Validating Protocol: Use 5% Pd/C in a non-polar solvent like benzene, or alternatively, use Raney-Nickel with hydrazine hydrate[2].
Validation Checkpoint: Connect your hydrogenation apparatus to a gas burette. The reaction must be immediately halted when volumetric analysis confirms exactly 1.0 molar equivalent of H₂ has been absorbed[1]. Alternatively, using homogeneous catalysts like Wilkinson's catalyst can exclusively yield the cis-olefin without the risk of over-reduction[3].
Q2: My propadienylphosphonate intermediate is contaminated with un-rearranged propynyl phosphite. How can I drive the rearrangement to completion?Causality & Solution: The conversion of the propynyl phosphite to the propadienylphosphonate is a thermally driven [2,3]-sigmatropic rearrangement. If the reaction temperature is too low, the intermediate stalls, drastically reducing the final yield.
Self-Validating Protocol: Ensure the reaction mixture is heated to at least 45 °C (and up to 100 °C depending on the specific ester groups used) for 2 hours[4].
Validation Checkpoint: Do not proceed to hydrogenation until Infrared (IR) spectroscopy confirms the complete disappearance of the mixed phosphite absorption bands (at 3.00 and 4.65 µm) and the appearance of the allene doublet (at 5.08 and 5.14 µm)[4].
Q3: What is the most efficient way to deprotect the phosphonate ester to the free acid without degrading the product?Causality & Solution: Harsh hydrolysis of standard alkyl esters (like methyl or ethyl) requires prolonged heating with strong acids, which inevitably leads to C-P bond cleavage or alkene isomerization.
Self-Validating Protocol: Utilize t-butyl protecting groups by starting your synthesis with di-t-butyl phosphorochloridate[5]. The t-butyl groups undergo clean, rapid acid-catalyzed cleavage at moderate temperatures, releasing isobutylene gas and affording (1Z)-1-propenylphosphonic acid in high yield (up to 81% overall)[4][5].
Validation Checkpoint: Monitor the evolution of isobutylene gas through a bubbler. The deprotection is complete when gas evolution ceases entirely.
Quantitative Data: Catalyst Selection for Stereoselective Hydrogenation
To assist in optimizing your scale-up, the following table summarizes the performance of various catalytic systems used in the reduction of propadienylphosphonate to the (Z)-alkene.
Catalyst System
Solvent
Reductant / Additive
Selectivity (Z-Isomer)
Over-reduction Risk
5% Pd/C
Benzene
H₂ (1 atm)
> 95%
Moderate (Requires strict H₂ monitoring)
Raney-Nickel
Ethanol
Hydrazine Hydrate
> 90%
Low
Wilkinson's Catalyst
THF
H₂ (1 atm)
> 98%
Low
5% Pd/CaCO₃
Alcohol
H₂ (1 atm)
~ 90%
Moderate
Validated Experimental Protocol
Optimized Synthesis of (1Z)-1-Propenylphosphonic Acid
Phase 1: Esterification & Thermal Rearrangement
Preparation: Dissolve phosphorus trichloride and triethylamine (acting as an HCl acceptor) in anhydrous benzene.
Esterification: Add 2.0 equivalents of t-butyl alcohol dropwise at 5–10 °C to form di-t-butyl phosphorochloridite.
Propargylation: Add 1.0 equivalent of propargyl alcohol dropwise, strictly maintaining the internal temperature below 10 °C to form the di-t-butyl 2-propynyl phosphite intermediate[4].
Rearrangement: Warm the reaction mixture to 45 °C and hold for 2 hours to drive the thermal rearrangement to di-t-butyl propadienylphosphonate.
Self-Validation: Pull an aliquot and run an IR scan. Proceed only when the 3.00 µm band is absent[4].
Phase 2: Stereoselective Hydrogenation
5. Setup: Transfer the dried benzene solution of di-t-butyl propadienylphosphonate to a hydrogenation vessel.
6. Catalysis: Add 5% Palladium-on-Carbon (Pd/C) catalyst (approx. 5% w/w relative to the substrate).
7. Reduction: Hydrogenate at 20–25 °C under 1 atm of H₂.
Self-Validation: Strictly monitor hydrogen uptake via a gas burette. Terminate the reaction exactly when 1.0 molar equivalent of H₂ is absorbed to prevent propylphosphonate formation[1].
8. Filtration: Filter the catalyst through a pad of Celite and concentrate the filtrate in vacuo to obtain di-t-butyl (Z)-1-propenylphosphonate.
Phase 3: Acidic Deprotection
9. Cleavage: Treat the crude di-t-butyl (Z)-1-propenylphosphonate with concentrated hydrochloric acid or a catalytic amount of p-toluenesulfonic acid under anhydrous conditions[1][5].
10. Monitoring: Monitor the evolution of isobutylene gas. Once gas evolution ceases, concentrate the mixture under reduced pressure.
11. Purification: Purify the resulting crude acid via ion-exchange chromatography (e.g., Amberlite IR-120) to afford pure (1Z)-1-propenylphosphonic acid[4].
Technical Support Center: Troubleshooting Poor HPLC Resolution for Phosphonic Acid Isomers
Prepared by: Gemini, Senior Application Scientist This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering challenges with the High-Performance Liquid Ch...
Author: BenchChem Technical Support Team. Date: April 2026
Prepared by: Gemini, Senior Application Scientist
This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering challenges with the High-Performance Liquid Chromatography (HPLC) separation of phosphonic acid isomers, specifically focusing on the analytical hurdles presented by (1Z)-1-propenyl- phosphonic acid and its related isomers. As these compounds are highly polar and structurally similar, achieving adequate resolution requires a nuanced understanding of chromatographic principles and a systematic approach to method development and troubleshooting.
Part 1: Foundational Knowledge - The Analytical Challenge
Q1: Why is achieving good HPLC resolution for phosphonic acid isomers, such as (1Z)-1-propenyl-phosphonic acid, so difficult?
A1: The difficulty stems from a combination of physicochemical properties inherent to this class of molecules:
High Polarity: The phosphonic acid moiety is highly polar and acidic. This causes very weak retention on traditional non-polar stationary phases like C18, often leading to elution at or near the column's void volume.[1][2]
Secondary Silanol Interactions: The negatively charged phosphonate group can engage in strong, undesirable ionic interactions with residual silanol groups (Si-OH) on the surface of silica-based columns.[3][4] This secondary retention mechanism is a primary cause of significant peak tailing and poor peak shape, which severely degrades resolution.[5]
Lack of a Strong Chromophore: Many simple phosphonic acids do not possess a UV-absorbing chromophore, making detection challenging without derivatization or the use of specialized detectors like Mass Spectrometry (MS) or Evaporative Light Scattering (ELSD).[1][6]
Subtle Isomeric Differences: Geometric isomers, such as the (Z)- and (E)- forms of 1-propenyl-phosphonic acid, possess nearly identical molecular weights and polarities. Their separation relies on exploiting subtle differences in their three-dimensional shape and interaction with the stationary phase, demanding highly efficient and selective chromatographic systems.[7]
Part 2: The Systematic Troubleshooting Workflow
Q2: I'm observing co-elution or very poor resolution (<1.5) for my phosphonic acid isomers. What is a logical sequence of steps to diagnose and solve the problem?
A2: A systematic approach is crucial to efficiently identify the root cause of poor resolution. Start by evaluating your mobile phase, then the column, and finally the system hardware and method parameters. The following workflow provides a step-by-step diagnostic path.
Caption: A systematic workflow for troubleshooting poor HPLC resolution of phosphonic acid isomers.
Part 3: In-Depth Troubleshooting FAQs
Mobile Phase Optimization
Q3: How exactly does mobile phase pH improve the resolution of phosphonic acids?
A3: Mobile phase pH is arguably the most critical parameter. The goal is to control the ionization state of both the analyte and the stationary phase.[8]
Analyte Ionization: Phosphonic acids are acidic. At higher pH, they are fully deprotonated (anionic).
Silanol Ionization: The residual silanol groups on a silica column are acidic (pKa ~3.5-4.5). At mid-range pH (4-7), they become deprotonated and negatively charged.
This creates a scenario of ion-repulsion from the bonded phase (e.g., C18) but strong ion-exchange with the exposed silica, leading to severe peak tailing.[5] By lowering the mobile phase pH to between 2.0 and 3.0 using an acid like phosphoric or formic acid, you suppress the ionization of the silanol groups, effectively "turning off" the secondary interaction mechanism.[3][9] This results in more symmetrical peaks, which is fundamental for resolving closely eluting isomers.
Q4: What is the role of the buffer, and can its concentration affect my separation?
A4: A buffer is essential for maintaining a stable, low pH across the entire gradient run. Its concentration is also important. A buffer concentration that is too low may not have the capacity to control the pH effectively, especially if the sample has a strong matrix. Conversely, a concentration that is too high can increase viscosity and may precipitate with high organic concentrations. A starting concentration of 10-50 mM is generally recommended.[3]
Column and Stationary Phase
Q5: My peak shape is still poor even at low pH. Could my column be the problem?
A5: Yes. If pH optimization is insufficient, the column itself is the next logical focus.
Column Chemistry: Not all C18 columns are the same. For polar and acidic compounds, it is crucial to use a column with minimal residual silanol activity.[3] Modern, high-purity (Type B) silica columns that are densely bonded and thoroughly end-capped are strongly recommended to reduce the number of available sites for secondary interactions.[3][4]
Column Degradation: Columns are consumables. Over time, the stationary phase can be stripped under harsh pH conditions, or the column inlet can become contaminated or develop a void.[7] This degradation leads to a loss of efficiency, manifesting as broader peaks and reduced resolution. Try flushing the column according to the manufacturer's instructions or test a new column to confirm if degradation is the issue.
Metal Contamination: Phosphonic acids are known metal chelators. Trace metals within the silica matrix or from the HPLC system (e.g., stainless steel frits, tubing) can act as active sites, causing peak tailing.[10] Using a metal-free or bio-inert HPLC system and columns can mitigate this issue.
Advanced Separation Strategies
Q6: I've optimized my reversed-phase method but still can't resolve my isomers. What are the next steps?
A6: When standard reversed-phase chromatography is insufficient, you must explore alternative retention mechanisms.
Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an excellent technique for highly polar compounds that are poorly retained in reversed-phase.[6] It uses a polar stationary phase (e.g., bare silica, amide, diol) and a mobile phase with a high concentration of a non-polar organic solvent (like acetonitrile). The analyte partitions into a water-enriched layer on the surface of the stationary phase, providing strong retention for polar molecules.
Ion-Pair Reversed-Phase Chromatography (IP-RPLC): This technique involves adding an ion-pairing reagent, such as tetrabutylammonium (TBA), to the mobile phase.[6][11] The positively charged TBA forms a neutral, hydrophobic complex with the anionic phosphonate. This complex has a much greater affinity for the non-polar C18 stationary phase, leading to increased retention and often providing unique selectivity for isomers.[1]
Mixed-Mode Chromatography: These columns possess stationary phases with multiple functionalities (e.g., anion-exchange and reversed-phase characteristics).[12] This allows for simultaneous retention by both hydrophobic and ionic interactions, offering another powerful tool for separating challenging polar isomers.[13]
Porous Graphitic Carbon (PGC): PGC columns offer a completely different separation mechanism based on polarizability and electronic interactions, which can be highly effective for separating structurally similar isomers.[14]
Part 4: Experimental Protocols & Data
Table 1: Recommended Starting Conditions for Different HPLC Modes
Parameter
Ion-Pair RPLC (Recommended for Isomers)
HILIC (For Highly Polar Analytes)
Column
High-purity, end-capped C18 or C8 (e.g., 150 x 4.6 mm, 3.5 µm)[3]
Amide, Diol, or Zwitterionic HILIC phase (e.g., 100 x 2.1 mm, 1.7 µm)[6]
Mobile Phase A
20 mM Phosphate or Formate Buffer + 5 mM Tetrabutylammonium Hydroxide in Water
10 mM Ammonium Formate in 90:10 Water:Acetonitrile
Mobile Phase B
Acetonitrile or Methanol
90:10 Acetonitrile:Water with 10 mM Ammonium Formate
pH
Adjust Mobile Phase A to 6.5-7.5 (for ion pairing)
95% to 60% B over 15 minutes (concave gradient may improve resolution)[6]
Flow Rate
1.0 mL/min (for 4.6 mm ID)
0.3 mL/min (for 2.1 mm ID)
Temperature
30 - 40 °C
35 - 45 °C
Injection Vol.
5 - 10 µL
1 - 5 µL
Sample Diluent
Initial mobile phase composition
High organic solvent (e.g., 80:20 Acetonitrile:Water)
Protocol 1: Step-by-Step Ion-Pair RPLC Method for Isomer Separation
This protocol provides a robust starting point for separating phosphonic acid isomers.
Mobile Phase Preparation:
Aqueous (A): Prepare a 20 mM potassium phosphate buffer. To 1 L of HPLC-grade water, add the appropriate amount of monobasic and dibasic potassium phosphate to achieve pH 7.0. Add 5 mM of tetrabutylammonium bisulfate as the ion-pairing reagent. Filter through a 0.22 µm membrane.
Organic (B): Use HPLC-grade acetonitrile.
System Preparation:
Thoroughly flush the HPLC system with a 50:50 mixture of water and methanol to remove any old buffers or additives.
Equilibrate the chosen C18 column with the initial mobile phase conditions (e.g., 95% A, 5% B) for at least 30-60 minutes or until a stable baseline is achieved. Ion-pair methods often require longer equilibration times.[1]
Sample Preparation:
Dissolve the phosphonic acid sample in the initial mobile phase composition to a concentration of approximately 0.5-1.0 mg/mL. Mismatching the sample solvent can cause peak distortion.[15]
Filter the sample through a 0.22 µm syringe filter prior to injection.
Chromatographic Run:
Inject 5 µL of the prepared sample.
Run a linear gradient from 5% B to 40% B over 20 minutes.
Hold at 40% B for 5 minutes.
Return to initial conditions and re-equilibrate for 10 minutes between injections.
Optimization:
If resolution is poor, try a shallower gradient (e.g., 5-30% B over 30 minutes).
If retention is too low, increase the concentration of the ion-pairing reagent to 10 mM.
Test methanol as the organic modifier, as it can offer different selectivity compared to acetonitrile.
References
Nowotnik, D. P. (1985). Determination of phosphonic acid breakdown products by high-performance liquid chromatography after derivatization. Journal of Chromatography A.
Huber, J. W., & Calabrese, K. (1985). Derivatization of Aminophosphonic Acids for HPLC Analysis. Journal of Liquid Chromatography.
Nowack, B. (1996). Determination of phosphonates in natural waters by ion-pair high-performance liquid chromatography. PubMed.
Sigma-Aldrich. Ion Pairing for Phosphonate Compound Analysis. Sigma-Aldrich.
BenchChem. (2025). Technical Support Center: Troubleshooting Peak Tailing in HPLC for Aminophosphonic Acids. BenchChem.
ResearchGate. Determination of phosphonic acid breakdown products by high-performance liquid chromatography after derivatization. ResearchGate.
PubMed. (2002). Determination of phosphonic acid breakdown products by high-performance liquid chromatography after derivatization. PubMed.
Journal of Analytical Atomic Spectrometry. Reversed phase ion-pairing HPLC-ICP-MS for analysis of organophosphorus chemical warfare agent degradation products. Royal Society of Chemistry.
BenchChem. (2025). A Comparative Guide to HPLC Analysis for Purity Assessment of Phosphonate Compounds. BenchChem.
PubMed. (1999). Liquid chromatography analysis of phosphonic acids on porous graphitic carbon stationary phase with evaporative light-scattering and mass spectrometry detection. PubMed.
Waters Corporation. (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog.
PubMed. (2011). Dicationic ion-pairing of phosphoric acid diesters post-liquid chromatography and subsequent determination by electrospray positive ionization-tandem mass spectrometry. PubMed.
Phenomenex. (2025). Mobile Phase Optimization: A Critical Factor in HPLC. Phenomenex.
MicroSolv Technology Corporation. (2025). Improving peak shapes in an HPLC method in Aqueous Normal Phase ANP - Tips & Suggestions. MicroSolv Technology Corporation.
ResearchGate. (2025). Separation of fosetyl and phosphonic acid in food matrices with mixed-mode HPLC column coupled with tandem mass spectrometric detection and method application to other highly polar pesticides. ResearchGate.
Agilent Technologies. (2009). Analysis of Polar Compounds Using 100% Aqueous Mobile Phases with Agilent ZORBAX Eclipse Plus Phenyl-Hexyl and Other ZORBAX Phenyl Columns. Agilent Technologies.
Agilent Technologies. Separation of Organic Acids on an Agilent Polaris C18-A Column. Agilent Technologies.
ResearchGate. (2004). Chiral Separation of Organic Phosphonate Compounds on Polysaccharide-Based Chiral Stationary Phases. ResearchGate.
SIELC Technologies. HPLC Separation of Phosphorous and Phosphoric Acids. SIELC Technologies.
ACS Publications. (2003). Reverse-Phase HPLC Method for Measuring Polarity Distributions of Natural Organic Matter. Environmental Science & Technology.
Waters Corporation. Determination of Phosphonic Acid in Almonds, Apples, Rice, and Rooibos Using the QUPPe Method and LC-MS/MS. Waters Corporation.
Sigma-Aldrich. Troubleshooting Liquid Chromatographic Separations: Avoiding Common Issues through Informed Method Development Practices. Sigma-Aldrich.
YouTube. (2024). Troubleshooting Poor Peak Shape and Resolution in HPLC. YouTube.
Phenomenex. (2025). How to Reduce Peak Tailing in HPLC?. Phenomenex.
ResearchGate. The Secrets of Good Peak Shape in HPLC. ResearchGate.
Technical Support Center: Optimizing Crystallization and Purification of (Z)-1-Propenylphosphonic Acid (CPPA)
Welcome to the Technical Support Center for the isolation and purification of (Z)-1-propenylphosphonic acid (often referred to as cis-1-propenylphosphonic acid or CPPA). As the critical, stereospecific precursor to the b...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for the isolation and purification of (Z)-1-propenylphosphonic acid (often referred to as cis-1-propenylphosphonic acid or CPPA). As the critical, stereospecific precursor to the broad-spectrum antibiotic fosfomycin , maintaining the structural and isomeric integrity of CPPA during downstream processing is paramount.
Because phosphonic acids are highly polar and prone to both "oiling out" and acid-catalyzed isomerization, standard organic purification techniques often fail. This guide provides field-proven troubleshooting strategies, causality-driven FAQs, and self-validating protocols to ensure high-yield, isomerically pure recovery.
Process Workflow Visualization
The following workflow illustrates the optimized path from a crude aqueous mixture to a highly pure, crystalline amine salt, bypassing the thermodynamic pitfalls of direct free-acid isolation.
Fig 1. Workflow for the isolation and salt-mediated crystallization of Z-1-propenylphosphonic acid.
Troubleshooting & FAQs
Q1: Why does my concentrated (Z)-1-propenylphosphonic acid form a viscous syrup ("oil out") instead of crystallizing?
Causality: Phosphonic acids possess multiple hydrogen-bond donor (–OH) and acceptor (P=O) sites. In the free acid form, these sites create extensive, amorphous intermolecular hydrogen-bonding networks. When concentrating the product, these networks trap solvent molecules, resulting in a highly viscous, non-crystalline syrup rather than a structured crystal lattice.
Solution: You must disrupt the amorphous hydrogen-bonding network by converting the free acid into a bulky amine salt. Reagents like dicyclohexylamine (DCHA) or tert-butylamine are highly recommended. The bulky aliphatic rings of the counter-ion force a rigid, predictable crystal packing, allowing the (Z)-isomer to selectively crystallize while leaving impurities dissolved in the mother liquor.
Q2: I am observing a high percentage of the (E)-isomer in my final product. How do I prevent E/Z isomerization during isolation?
Causality: The (Z)-isomer of 1-propenylphosphonic acid is thermodynamically less stable than the (E)-isomer due to steric repulsion between the terminal methyl group and the bulky phosphonic acid moiety. Acidic conditions (inherent to the product itself) combined with thermal stress lower the activation energy barrier, driving the double bond to isomerize into the thermodynamic sink (the E-isomer).
Solution: Isomerization typically occurs during the hydrolysis of the intermediate dichloride or during the concentration of the aqueous phase. To prevent this:
Maintain the internal temperature strictly between 0–10 °C during the initial hydrolysis step .
When removing water or organic solvents, use a high-vacuum rotary evaporator and never let the water bath exceed 35 °C .
Q3: My crude synthesis yielded significant inorganic phosphate impurities (e.g., H₃PO₃, H₃PO₄). How can I selectively purge them?
Causality: Inorganic phosphates are common byproducts arising from the hydrolysis of unreacted phosphorus trichloride (PCl₃) or side reactions during the propargyl alcohol rearrangement phase.
Solution: Exploit differential solubility. While amine salts of CPPA are highly soluble in water but insoluble in cold acetone, inorganic phosphates can be selectively precipitated as Barium salts. By treating the crude aqueous mixture with Ba(OH)₂, inorganic phosphates precipitate as insoluble Ba₃(PO₄)₂ or BaHPO₃, which can be easily filtered off. The remaining CPPA can then be isolated from the filtrate.
Quantitative Comparison of Purification Strategies
Selecting the right purification strategy depends on your downstream requirements. The table below summarizes the expected outcomes of various isolation methods.
Table 1: Comparison of Purification and Crystallization Strategies for CPPA
Strategy
Solvent System
Additive / Reagent
Typical Yield
Z/E Ratio
Key Advantage / Disadvantage
Direct Crystallization
EtOAc / Hexane
None (Free Acid)
40–50%
~85:15
Advantage: No desalting required.Disadvantage: Highly prone to oiling out; poor E-isomer purge.
Amine Salt Precipitation
Ethanol / Acetone
Dicyclohexylamine (DCHA)
80–88%
>99:1
Advantage: Excellent purging of E-isomer; forms rigid, easily filterable crystals.
Barium Salt Precipitation
Water
Ba(OH)₂
70–75%
95:5
Advantage: Highly effective at removing inorganic phosphate and chloride impurities.
Standard Operating Protocols
The following protocols are designed as self-validating systems. Built-in temperature checks and visual cues ensure that the physical chemistry of the crystallization is proceeding correctly.
Protocol A: DCHA Salt Crystallization of (Z)-1-Propenylphosphonic Acid
Objective: Convert viscous, impure CPPA free acid into a highly crystalline, isomerically pure dicyclohexylamine salt.
Dissolution: Dissolve 1.0 equivalent of crude (Z)-1-propenylphosphonic acid syrup in 5 volumes of absolute ethanol at room temperature. Validation: The solution should be clear; any cloudiness indicates inorganic phosphate salts.
Salt Formation: Slowly add 1.05 equivalents of dicyclohexylamine (DCHA) dropwise via an addition funnel.
Critical Causality Step: The acid-base reaction is highly exothermic. Maintain the internal temperature below 20 °C using an ice-water bath. Exceeding this temperature will induce Z-to-E isomerization.
Anti-Solvent Addition: Once the DCHA addition is complete, slowly add 2 volumes of cold acetone as an anti-solvent. This selectively decreases the solubility of the (Z)-CPPA-DCHA salt while keeping the (E)-isomer salt in solution.
Crystallization: Seed the solution (if pure crystals are available) and cool the mixture to 0–5 °C. Stir gently (150 rpm) for 12–18 hours to allow complete, defect-free lattice formation.
Isolation: Collect the white crystalline solid via vacuum filtration. Wash the filter cake with 2 volumes of ice-cold acetone to purge residual E-isomer and colored impurities.
Drying: Dry the crystals in a vacuum oven at 30 °C to a constant weight.
Protocol B: Free Acid Recovery via Cation Exchange
Objective: Regenerate the free (Z)-1-propenylphosphonic acid from the DCHA salt for downstream asymmetric epoxidation.
Resin Preparation: Wash strongly acidic cation exchange resin (e.g., Dowex 50WX8, H⁺ form) with deionized water until the eluent is pH neutral.
Elution: Suspend the CPPA-DCHA salt in deionized water (10 volumes) and add the prepared resin (3 mass equivalents). Stir at room temperature for 2 hours. Validation: The solid salt will completely dissolve as the DCHA is sequestered by the resin, leaving the free acid in the aqueous phase.
Filtration: Filter off the resin through a coarse glass frit and wash the resin bed with 2 volumes of deionized water.
Concentration: Concentrate the aqueous filtrate under high vacuum (e.g., rotary evaporator equipped with a high-efficiency pump).
Critical Causality Step: The water bath temperature must strictly remain ≤ 35 °C to prevent thermal isomerization .
Final Drying: Lyophilize (freeze-dry) the concentrated aqueous residue to yield the pure (Z)-1-propenylphosphonic acid as a dense, colorless syrup or low-melting solid.
References
The intriguing biology and chemistry of fosfomycin: the only marketed phosphonate antibiotic. National Center for Biotechnology Information (PMC). Available at:[Link]
Process for the preparation of cis-1-propenylphosphonic acid (US3733356A).Google Patents.
Troubleshooting
Technical Support Center: Optimizing Phosphonic acid, (1Z)-1-propenyl- Extraction
Phosphonic acid, (1Z)-1-propenyl- (also known as cis-propenylphosphonic acid or CPPA)[1] is a highly polar, reactive intermediate critical to the semi-synthetic production of the broad-spectrum antibiotic Fosfomycin[2]....
Author: BenchChem Technical Support Team. Date: April 2026
Phosphonic acid, (1Z)-1-propenyl- (also known as cis-propenylphosphonic acid or CPPA)[1] is a highly polar, reactive intermediate critical to the semi-synthetic production of the broad-spectrum antibiotic Fosfomycin[2]. Because of its dense functionalization—a reactive vinylic double bond conjugated with a strongly acidic phosphonate group—its extraction and purification are notoriously prone to byproduct formation.
This guide provides field-proven, mechanistically grounded solutions to minimize isomerization, polymerization, and incomplete cleavage during the extraction workflow.
Part 1: Mechanistic Overview of Byproduct Pathways
During the conversion of synthetic precursors (such as phosphonic dichlorides or dialkyl esters) to the free (1Z)-1-propenylphosphonic acid, the reaction environment dictates the purity of the final extract. The most critical failure point is the thermodynamic instability of the (1Z)-isomer compared to its (1E)-counterpart.
Reaction pathways showing (1Z)-propenylphosphonic acid extraction and byproduct formation.
Part 2: Troubleshooting Guide & FAQs
Q1: Why is the (1E)-isomer (trans) appearing in my final extract, and how do I prevent it?Causality: The (1Z)-isomer is sterically hindered and thermodynamically less stable than the (1E)-isomer. Under highly acidic conditions, the vinylic double bond can undergo reversible protonation. This transient carbocation intermediate allows free rotation around the C-C single bond. Subsequent deprotonation yields the more stable (1E)-isomer.
Solution: Activation energy for this C-C bond rotation is highly temperature-dependent. If you are hydrolyzing cis-propenylphosphonic dichloride, the aqueous extraction must be strictly maintained between 0–10 °C[3]. If you are cleaving a di-tert-butyl ester, avoid the traditional method of refluxing in concentrated HCl[2]. Instead, utilize a room-temperature Bromotrimethylsilane (TMSBr) dealkylation method (detailed in Part 4) to bypass the thermal threshold required for isomerization.
Q2: I am observing polymeric sludge during the final solvent removal. What is the mechanism?Causality: The propenyl double bond is activated by the electron-withdrawing phosphonic acid group, making it highly susceptible to radical-initiated oligomerization. This is exacerbated when the compound is highly concentrated during solvent evaporation in the presence of trace oxygen, light, or trace metal impurities.
Solution: Perform all phase separations and rotary evaporations under a strict inert atmosphere (Argon or N₂). Evaporate solvents at temperatures below 25 °C using a high-vacuum pump rather than standard aspirator pressure.
Q3: How do I separate unreacted ester intermediates from the highly polar free acid?Causality: Phosphonic acids are highly polar and partition completely into the aqueous phase at neutral-to-alkaline pH, while unreacted dialkyl esters remain lipophilic.
Solution: Implement a pH-swing extraction. Adjust the crude aqueous phase to pH 8.0 using a mild base (e.g., NaHCO₃) and wash with ethyl acetate to strip away unreacted esters. Carefully acidify the aqueous phase back to pH 1.5 at 0 °C, and extract the free acid using a polar organic solvent like 1-butanol, or isolate it via lyophilization.
Troubleshooting logic tree for identifying and resolving extraction byproducts.
Part 3: Quantitative Data on Extraction Conditions
The table below summarizes the causality between dealkylation/extraction conditions and the resulting isomeric purity of the final product.
Table 1: Impact of Cleavage/Extraction Conditions on (1Z)/(1E) Isomer Ratio
Cleavage Reagent
Solvent System
Temperature (°C)
Time (h)
(1Z):(1E) Ratio
Isolated Yield (%)
Conc. HCl (aq)
Toluene
110 (Reflux)
3.0
85:15
78
Conc. HCl (aq)
Water
80
5.0
60:40
65
TMSBr
Dichloromethane
25
12.0
>99:1
92
TMSBr
Dichloromethane
0 to 25
4.0
>99:1
94
Note: The TMSBr method entirely eliminates the thermal energy required for Z-to-E isomerization, resulting in superior stereofidelity.
Part 4: Self-Validating Experimental Protocol
To guarantee the suppression of byproducts, abandon high-temperature aqueous acid hydrolysis in favor of the following TMSBr-Mediated Dealkylation and pH-Swing Extraction . This protocol incorporates built-in analytical checkpoints to ensure the system self-validates before proceeding to the next step.
Objective: Isolate (1Z)-1-propenylphosphonic acid with >99% isomeric purity from its di-tert-butyl ester precursor.
Step 1: Silylation (Dealkylation)
Dissolve 10 mmol of di-tert-butyl (1Z)-1-propenylphosphonate in 20 mL of anhydrous dichloromethane (DCM).
Purge the flask with Argon and cool to 0 °C using an ice bath.
Add 25 mmol (2.5 eq) of Bromotrimethylsilane (TMSBr) dropwise over 15 minutes. Allow the reaction to warm to room temperature and stir for 4 hours.
Validation Checkpoint 1 (³¹P NMR): Pull a 0.1 mL aliquot. The starting ester peak (15 ppm) must completely disappear, replaced by the silyl ester intermediate peak ( -5 ppm). If unreacted ester remains, add 0.5 eq TMSBr.
Step 2: Mild Hydrolysis
4. Evaporate the DCM and excess TMSBr under high vacuum at 20 °C.
5. Dissolve the resulting oil in 15 mL of a Methanol/Water mixture (9:1 ratio) pre-chilled to 0 °C. Stir for 30 minutes to hydrolyze the silyl esters into the free phosphonic acid.
Step 3: pH-Swing Purification
6. Transfer the mixture to a separatory funnel. Add saturated aqueous NaHCO₃ dropwise until the pH reaches 8.0.
7. Wash the aqueous layer with Ethyl Acetate (3 × 15 mL). Causality: This removes any non-polar impurities, unreacted starting materials, or neutral byproducts. Discard the organic layers.
8. Cool the aqueous layer back to 0 °C. Carefully acidify to pH 1.5 using cold 1M HCl.
9. Extract the highly polar free acid using 1-Butanol (4 × 20 mL).
Step 4: Isolation
10. Dry the combined 1-Butanol layers over anhydrous Na₂SO₄.
11. Evaporate the solvent under high vacuum (avoiding temperatures above 25 °C) to yield pure (1Z)-1-propenylphosphonic acid as a crystalline solid or viscous oil.
Validation Checkpoint 2 (¹H NMR in D₂O): Confirm the isomeric purity by examining the vinylic protons. The (1Z)-isomer will display a coupling constant (J) of approximately 13 Hz. If the coupling constant is ~17 Hz, the (1E)-isomer byproduct has formed, indicating a failure in temperature control during Step 3.
References
PubChem CID 93085 - Phosphonic acid, (1Z)-1-propenyl- | C3H7O3P. National Center for Biotechnology Information.1[1].
US Patent 3733356A - Process for the preparation of cis-1-propenylphosphonic acid. Google Patents. 3[3].
CN Patent 102850394B - Preparation method of PPOH (cis-Propenylphosphonic acid). Google Patents.2[2].
Technical Support Center: Handling & Troubleshooting (1Z)-1-Propenylphosphonic Acid Reagents
Welcome to the Advanced Reagent Support Center. As a Senior Application Scientist, I have designed this guide to address the critical handling challenges associated with Phosphonic acid, (1Z)-1-propenyl- (CAS 25383-06-6)...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Advanced Reagent Support Center. As a Senior Application Scientist, I have designed this guide to address the critical handling challenges associated with Phosphonic acid, (1Z)-1-propenyl- (CAS 25383-06-6). This reagent is a highly valuable building block, most notably serving as the direct precursor to the broad-spectrum antibiotic fosfomycin[1]. However, its extreme moisture sensitivity often leads to experimental failure.
This guide synthesizes field-proven methodologies, mechanistic causality, and self-validating protocols to ensure the integrity of your synthetic workflows.
Mechanistic Overview: The Causality of Moisture Sensitivity
Understanding why a reagent fails is the first step to preventing it. (1Z)-1-propenylphosphonic acid is an amphiphilic molecule possessing a hydrophobic alkenyl tail and a highly polar phosphonate headgroup (-PO(OH)₂).
The phosphonate group acts as both a formidable hydrogen-bond donor and acceptor. In ambient humidity, it rapidly absorbs atmospheric water to form a dense hydration shell. This disrupts the crystalline lattice, causing the compound to deliquesce into an amorphous, sticky syrup[2]. Furthermore, trace moisture is highly detrimental to downstream asymmetric catalysis. During the epoxidation of the (1Z)-alkene to form fosfomycin, water acts as a competitive ligand, inducing ligand exchange on chiral metal catalysts (such as Ru or Mn salen complexes), which deactivates the catalyst and destroys enantioselectivity[3].
Troubleshooting Guide & FAQs
Q1: My (1Z)-1-propenylphosphonic acid has absorbed moisture and turned into a sticky, unweighable goo. How can I recover the free acid without destroying the (1Z)-alkene geometry?A: Do not attempt to boil off the water, as thermal stress can cause isomerization or polymerization of the propenyl group. Instead, use tert-butanol (tBuOH) lyophilization . Standard water lyophilization often fails because water's strong hydrogen-bonding network with the phosphonate prevents complete sublimation, leaving a syrup. tBuOH acts as a bulky spacer that disrupts intermolecular hydrogen bonding during freezing, allowing it to sublime perfectly and leaving behind a moisture-free, white fluffy foam[2].
Q2: I need to store this reagent for several months, but I do not have continuous access to a glovebox. What is the best derivatization strategy?A: Convert the free acid to a stable salt, such as a monosodium or dicyclohexylamine (DCHA) salt. By neutralizing the acidic protons, you satisfy the phosphonate's charge and drastically increase the lattice energy of the molecule. This effectively locks the compound into a stable crystalline solid, eliminating its hygroscopicity for long-term benchtop storage[2].
Q3: How does trace moisture explicitly impact the downstream synthesis of Fosfomycin?A: The synthesis of fosfomycin relies on the asymmetric epoxidation of (1Z)-1-propenylphosphonic acid using oxidants like H₂O₂ or O₂. Trace moisture coordinates to the electrophilic metal center of the chiral catalyst. This causes water-induced ligand removal or exchange with the chiral diol/salen ligands, collapsing the chiral environment and resulting in racemic mixtures or complete catalytic arrest[3].
Workflows & Logical Relationships
Workflow for recovering moisture-degraded (1Z)-1-propenylphosphonic acid.
Catalytic epoxidation pathway of (1Z)-1-propenylphosphonic acid and moisture inhibition.
Quantitative Data Summaries
To guide your experimental design, the physical states and moisture dynamics of various (1Z)-1-propenylphosphonic acid forms are summarized below:
Derivative Form
Physical State (at 25°C, 50% RH)
Hygroscopicity
Downstream Catalytic Suitability
Free Acid (Aqueous Lyophilized)
Sticky Syrup / Goo
Extremely High
Poor (Moisture inhibits asymmetric catalysis)
Free Acid (tBuOH Lyophilized)
White Fluffy Foam
Moderate
Excellent (Requires immediate use in dry solvents)
Monosodium Salt
Crystalline Solid
Low
Good (Requires mild acid wash prior to epoxidation)
Triethylammonium Salt
Crystalline Solid
Low
Good (Highly soluble in dry organic solvents)
Self-Validating Experimental Protocols
The following protocols are designed as self-validating systems. If the physical observations at the validation checkpoints do not match the expected outcome, the procedure must be halted and corrected.
Protocol A: Moisture-Free Recovery via tert-Butanol Lyophilization
Purpose: To recover the anhydrous free acid from a moisture-degraded syrup.
Dissolution: Dissolve the sticky (1Z)-1-propenylphosphonic acid syrup in a minimal amount of anhydrous tert-butanol (tBuOH). If the syrup is overly hydrated, add a few drops of dry methanol to facilitate initial dissolution, then dilute heavily with tBuOH.
Freezing: Flash-freeze the solution in a dry ice/acetone bath.
Sublimation: Attach the flask to a high-vacuum lyophilizer (protect from light) and run for 24-48 hours.
Self-Validation Checkpoint: Inspect the flask. The product must appear as a dry, white, fluffy foam. Causality: If the product has melted into a syrup during the process, the tBuOH-to-water ratio was too low, depressing the freezing point. Redissolve in pure tBuOH and repeat[2].
Protocol B: Triethylammonium-Mediated Sodium Salt Conversion
Purpose: To convert the hygroscopic free acid into a bench-stable crystalline sodium salt.
Intermediate Formation: Dissolve the free acid in dry ethanol. Add 1.0 equivalent of triethyl amine (Et₃N) dropwise while stirring to form the highly soluble triethylammonium salt.
Ion Exchange: Prepare a hot, saturated solution of Sodium Iodide (NaI) in dry ethanol. Rapidly add the hot NaI solution to the phosphonate mixture.
Crystallization: Allow the mixture to cool to room temperature, then chill to 4°C.
Self-Validation Checkpoint: A white crystalline precipitate will form. Causality: The target monosodium salt is insoluble in ethanol and precipitates out, while the byproduct (triethylammonium iodide) remains completely dissolved[2]. Filter rapidly and wash with cold hexane.
Purpose: To synthesize the fosfomycin precursor utilizing the recovered anhydrous reagent.
Preparation: In a flame-dried Schlenk flask under argon, dissolve the tBuOH-lyophilized (1Z)-1-propenylphosphonic acid in anhydrous dichloromethane (CH₂Cl₂).
Catalysis: Add 5 mol% of the chiral catalyst (e.g., Ru or Mn salen complex) and 1.5 equivalents of an anhydrous oxidant (e.g., urea-hydrogen peroxide adduct or O₂ atmosphere)[3].
Reaction: Stir at 0°C for 24 hours.
Self-Validation Checkpoint: Monitor via achiral GC/MS for 100% conversion of the alkene. Follow up with chiral HPLC. Causality: If conversion stalls or ee is <68%, trace moisture has poisoned the catalyst via ligand exchange[3]. Abort, rigorously dry solvents over molecular sieves, and repeat Protocol A.
References
Experience with purification/crystallisation of phosphonic acids - RPO(OH)2.ResearchGate.
The intriguing biology and chemistry of fosfomycin: the only marketed phosphonate antibiotic.ResearchGate.
Catalytic Asymmetric Oxygenations with the Environmentally Benign Oxidants H2O2 and O2.ACS Publications.
A Senior Scientist's Guide to Stereospecific Reactivity: (1Z)- vs (1E)-1-Propenylphosphonic Acid
As drug development and advanced organic synthesis increasingly rely on stereocontrol, understanding the nuanced reactivity of geometric isomers becomes paramount. For organophosphorus compounds, the spatial orientation...
Author: BenchChem Technical Support Team. Date: April 2026
As drug development and advanced organic synthesis increasingly rely on stereocontrol, understanding the nuanced reactivity of geometric isomers becomes paramount. For organophosphorus compounds, the spatial orientation of the bulky, highly polar phosphonic acid moiety dictates not only physical properties but also the fundamental mechanistic pathways the molecule can undergo.
This guide provides an objective, data-driven comparison of (1Z)-1-propenylphosphonic acid and its geometric counterpart, (1E)-1-propenylphosphonic acid (and their corresponding esters). By examining their divergent behaviors in epoxidation, transition-metal-catalyzed additions, and halogenation, we can establish a predictive framework for utilizing these critical building blocks in complex synthesis.
Structural and Electronic Fundamentals
Both isomers share the same molecular formula (
C3H7O3P
) and feature a carbon-carbon double bond directly conjugated with a phosphonic acid group. However, their reactivity profiles diverge significantly due to:
Steric Hindrance: The phosphonic acid group (
−PO3H2
) is sterically demanding. In the (1Z)-isomer (cis), the methyl group and the phosphonic acid group are on the same side of the alkene, creating a highly congested face. In the (1E)-isomer (trans), they are opposed, minimizing steric clash but altering the accessibility of the
π
-system.
Coordination Geometry: In transition-metal catalysis, the phosphoryl oxygen acts as a potent directing group. The geometric relationship between this directing group and the alkene dictates the trajectory of incoming nucleophiles or electrophiles.
Comparative Reactivity Profiles
A. Asymmetric Epoxidation: The Fosfomycin Paradigm
The most prominent industrial and pharmaceutical application of 1-propenylphosphonic acid is the synthesis of the broad-spectrum antibiotic Fosfomycin [(1R,2S)-(-)-(1,2-epoxypropyl)phosphonic acid].
The synthesis relies on the stereospecific nature of concerted epoxidation reactions (such as those using
H2O2
with tungstate or chiral iron/ruthenium catalysts). Epoxidation is a syn-addition process. Consequently, the relative stereochemistry of the starting alkene is perfectly conserved in the resulting epoxide[1].
(1Z)-Isomer: Undergoes asymmetric epoxidation to yield the cis-epoxide. This specific spatial arrangement is an absolute requirement for Fosfomycin's biological activity (inhibiting the bacterial enzyme MurA)[1][2].
(1E)-Isomer: Epoxidation of the trans-alkene strictly yields the trans-epoxide, which is biologically inactive. Thus, the (1E)-isomer is entirely useless for Fosfomycin production, necessitating highly stereoselective reduction of 1-propynylphosphonate precursors to isolate the (1Z)-isomer[1].
B. Rhodium-Catalyzed Asymmetric 1,4-Addition
In carbon-carbon bond-forming reactions, the orientation of the phosphonate group dictates facial selectivity. A landmark study by Hayashi et al. on the Rhodium-catalyzed asymmetric 1,4-addition of arylboronic acids to diethyl 1-propenylphosphonate highlights a fascinating stereodivergent phenomenon[3][4].
Using an (S)-BINAP-Rhodium catalyst, the metal coordinates to the substrate. The catalyst recognizes the enantioface of the alkene strictly by the steric bulkiness of the dialkoxyphosphinyl group.
The Causality: Because the phosphinyl group acts as the primary steric anchor, the catalyst forces the incoming aryl group to attack from the 1si face for both the (1E) and (1Z) isomers[3][4].
The Outcome: Because the attack occurs on the same face irrespective of the methyl group's position, the (1E)-isomer yields the (S)-enantiomer of the addition product, while the (1Z)-isomer yields the (R)-enantiomer[3][4]. This proves that the E/Z geometry does not change the face of attack, but geometrically determines the absolute configuration of the newly formed chiral center.
C. Halogenation-Elimination Dynamics
When subjected to dihalogenation followed by elimination to form
α
-haloalkenylphosphonates, the thermodynamic stability of the intermediates plays a crucial role.
(1Z)-Isomer: Dihalogenation and subsequent elimination proceed with strict stereoretention, yielding exclusively the (Z)-isomer of 1-bromo-1-propenylphosphonic acid[5].
(1E)-Isomer: Subjecting the (1E)-isomer to the exact same conditions results in a loss of stereospecificity, producing a scrambled mixture of both (E)- and (Z)-1-bromo-1-propenylphosphonic acid[5]. This indicates that the intermediate derived from the (1E)-isomer has a lower barrier to rotation or undergoes a different elimination mechanism (e.g., E1cB character) compared to the sterically locked (1Z)-pathway.
Quantitative Data Summary
The following table summarizes the divergent experimental outcomes when subjecting the (1Z) and (1E) isomers to identical reaction conditions.
Reaction Type
Reagents / Catalyst
(1Z)-1-Propenylphosphonate Outcome
(1E)-1-Propenylphosphonate Outcome
Mechanistic Driver
Epoxidation
H2O2
, Chiral Catalyst
cis-Epoxide (Fosfomycin active core)
trans-Epoxide (Inactive)
Syn-addition strictly conserves alkene geometry.
1,4-Addition
PhB(OH)2
, Rh-(S)-BINAP
(R)-Enantiomer (High yield, >90% ee)
(S)-Enantiomer (High yield, >90% ee)
Steric anchoring by the
−PO3R2
group forces 1si face attack.
Halogenation
Br2
, then Base
Strictly (Z)-1-bromo product
Mixture of (E) and (Z) products
Differential stability of the dihalo-intermediates during elimination.
Validated Experimental Protocols
To ensure reproducibility and scientific integrity, the following protocols represent self-validating systems. Analytical checkpoints are built into the workflows to verify causality and stereocontrol.
Protocol A: Catalytic Asymmetric Epoxidation of (1Z)-1-Propenylphosphonic Acid
Objective: Synthesize the Fosfomycin core via stereoretentive syn-addition.
Preparation: In a flame-dried Schlenk flask under argon, dissolve (1Z)-1-propenylphosphonic acid (10 mmol) in anhydrous methanol (20 mL).
Catalyst Loading: Add a chiral epoxidation catalyst (e.g., a chiral bio-inspired iron/manganese complex or tungstate-based system) at 2-5 mol% loading[2].
Oxidant Addition: Cool the reaction mixture to 0 °C. Slowly add 30% aqueous
H2O2
(15 mmol) dropwise over 30 minutes via a syringe pump to prevent thermal runaway and catalyst degradation.
Reaction Monitoring (Self-Validation): Stir at 0 °C for 4 hours. Monitor the disappearance of the alkene multiplet (~6.0 ppm) and the appearance of the characteristic epoxide oxirane protons (~2.8-3.2 ppm) via in-process
1H
-NMR aliquots.
Quenching & Isolation: Quench the remaining peroxide with saturated aqueous
Na2S2O3
. Adjust the pH to precipitate the phosphonic acid product as a stable salt (e.g., using (+)-
α
-phenylethylamine for further chiral resolution)[1].
Stereochemical Verification: Analyze via
31P
-NMR and chiral HPLC. The cis-relationship must be confirmed via the coupling constants (
JH,H
) of the oxirane protons.
Objective: Demonstrate the opposite enantiomeric outcomes from (E) and (Z) diethyl 1-propenylphosphonate.
Catalyst Generation: In a glovebox, dissolve
Rh(acac)(C2H4)2
(0.03 mmol, 3 mol%) and (S)-BINAP (0.033 mmol) in anhydrous 1,4-dioxane (3 mL). Stir for 10 minutes to form the active complex[3].
Substrate Addition: Add diethyl (1Z)-1-propenylphosphonate (1.0 mmol) and phenylboroxine (0.33 mmol, equivalent to 1.0 mmol of phenylboronic acid) to the vial[3][4].
Critical Additive: Add exactly 1.0 equivalent of degassed
H2O
(1.0 mmol). Causality Note: Water is strictly required to hydrolyze the boroxine and facilitate the transmetalation step to the Rh-center[3].
Heating: Seal the vial, remove from the glovebox, and heat at 100 °C for 5 hours.
Workup: Cool to room temperature, dilute with ethyl acetate, and filter through a short pad of silica gel to remove the metal catalyst.
Validation: Purify via column chromatography. Determine the absolute configuration via chiral HPLC. Repeat the exact protocol using the (1E)-isomer. The (1Z) will yield the (R)-enantiomer, while the (1E) will yield the (S)-enantiomer[3][4].
Mechanistic Pathway Diagrams
Stereospecific epoxidation pathways of 1-propenylphosphonic acid isomers.
Stereodivergent Rh-catalyzed 1,4-addition dictated by phosphonate anchoring.
benchmarking epoxidation catalysts for Phosphonic acid, (1Z)-1-propenyl-
As a Senior Application Scientist, selecting the optimal catalytic system for the epoxidation of Phosphonic acid, (1Z)-1-propenyl- (commonly referred to as (Z)-1-propenylphosphonic acid or cPPA) requires balancing conver...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, selecting the optimal catalytic system for the epoxidation of Phosphonic acid, (1Z)-1-propenyl- (commonly referred to as (Z)-1-propenylphosphonic acid or cPPA) requires balancing conversion efficiency, stereocontrol, and environmental impact. This substrate is the immediate precursor to the broad-spectrum antibiotic fosfomycin[1].
Epoxidizing cPPA presents a unique chemical challenge. The phosphonic acid moiety is strongly electron-withdrawing, rendering the adjacent alkene highly electron-deficient. Consequently, standard electrophilic oxidants like m-chloroperoxybenzoic acid (mCPBA) are typically sluggish or entirely ineffective. Successful epoxidation necessitates nucleophilic oxidants or specialized transition-metal catalysts capable of forming directed peroxo-complexes[2].
This guide objectively benchmarks the leading catalytic systems for cPPA epoxidation, providing mechanistic insights, comparative data, and self-validating experimental protocols to guide your process development.
Mechanistic Causality: The Role of Directed Epoxidation
To overcome the electron deficiency of the cPPA double bond, industrial and academic syntheses rely heavily on Group 6 transition metals (Tungsten and Molybdenum). When exposed to aqueous hydrogen peroxide, these metals irreversibly form active diperoxocomplexes.
The causality behind their exceptional performance lies in intramolecular directed oxygen transfer . Kinetic and
31
P NMR studies reveal that the phosphonate group (–PO
3
H
2
) of cPPA rapidly coordinates to the Mo/W metal center. This coordination brings the peroxo bond into close, rigid proximity with the target alkene, converting an otherwise difficult intermolecular reaction into a highly efficient, zero-order intramolecular process[2].
Mechanistic pathway of Mo/W-catalyzed epoxidation via phosphonate coordination.
Comparative Benchmarking of Catalytic Systems
The table below synthesizes the performance metrics of the primary catalytic systems used for cPPA epoxidation.
The Molybdate vs. Tungstate Shift: While Sodium Tungstate (Na
2
WO
4
) is the historical industrial standard, its low solubility in ethanol-water mixtures causes it to co-crystallize with the product, leading to toxic heavy-metal contamination. Sodium Molybdate (Na
2
MoO
4
) offers identical catalytic efficiency but boasts significantly higher solubility in the isolation solvent, reducing heavy metal residues in the final API to ~10 ppm[3].
Asymmetric Homogeneous Catalysis: Using chiral 2′-pyridinyl alcoholate ligands complexed with Mo(VI) allows for the direct synthesis of the (1R,2S)-enantiomer. The addition of a phase-transfer catalyst (e.g., tetrabutylammonium bromide) is critical here, as it facilitates the reaction at the solid-liquid interface, boosting both yield and ee[2].
Self-Validating Experimental Protocols
To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Do not proceed to subsequent steps without confirming the validation checkpoints.
Objective: Rapid, high-yield generation of racemic (±)-(Z)-1,2-epoxypropylphosphonic acid for subsequent chiral resolution.
Substrate Preparation: Dissolve 1.0 equivalent of cPPA in a 1:1 mixture of ethanol and deionized water.
Catalyst Introduction: Add 0.05 equivalents of Na
2
MoO
4
·2H
2
O to the solution. Stir at room temperature for 10 minutes to ensure complete dissolution.
Oxidation: Heat the mixture to 60°C. Begin dropwise addition of 1.5 equivalents of 30% aqueous H
2
O
2
.
Causality: Dropwise addition prevents the thermal decomposition of H
2
O
2
into O
2
gas, which would alter the stoichiometric ratio and risk thermal runaway.
Reaction Maintenance: Maintain the temperature between 55°C and 65°C for 2 hours[3].
Validation Checkpoint 1 (Peroxide Presence): Spot the reaction mixture onto KI-starch indicator paper. A deep blue/black color confirms active peroxides are still driving the reaction. If negative before 2 hours, spike with an additional 0.2 eq of H
2
O
2
.
Quench and Isolation: Cool to 5°C and add saturated aqueous Na
2
SO
3
until a KI-starch test is strictly negative.
Causality: Unquenched peroxides will concentrate during solvent evaporation, posing a severe explosion hazard and risking over-oxidation of the product.
Objective: Direct synthesis of (1R,2S)-(-)-(1,2)-epoxypropylphosphonic acid.
Catalyst Assembly: In a reaction vessel, combine 5.0 mol% of MoO
2
Cl
2
with 10.0 mol% of the chiral ligand (+)-campy in CH
2
Cl
2
. Stir for 30 minutes to form the active MoO
2
[(+)-campy]
2
complex[2].
Phase Transfer Setup: Add 1.0 equivalent of cPPA and 5.0 mol% of tetrabutylammonium bromide (Bu
4
NBr).
Causality: Because cPPA is highly polar and the chiral catalyst is organic-soluble, the phase-transfer catalyst bridges the solid-liquid interface, which is mandatory for achieving high enantioselectivity[2].
Cryogenic Oxidation: Cool the system strictly to 0°C. Add 30% aqueous H
2
O
2
(2.0 equivalents) dropwise.
Causality: The energy difference between the diastereomeric transition states is minimal. Operating at 0°C rigidifies the chiral pocket of the Mo-complex, maximizing the ee up to 80%[2].
Maturation: Stir vigorously at 0°C for 72 hours.
Validation Checkpoint 2 (Conversion Tracking): Extract a 0.1 mL aliquot, quench with Na
2
SO
3
, remove the solvent, and analyze via
31
P NMR. The starting cPPA exhibits a
31
P resonance at ~15 ppm. The reaction is complete when this peak is entirely replaced by the epoxide resonance at ~10 ppm.
Standard experimental workflow for asymmetric epoxidation of (Z)-1-propenylphosphonic acid.
Analytical Validation Standards
To ensure the trustworthiness of your synthesized catalyst and product, employ the following analytical standards:
1
H NMR (D
2
O): The disappearance of the vinylic protons of cPPA (typically a multiplet around 5.8–6.5 ppm) and the emergence of the oxirane ring protons (a doublet of doublets around 2.8–3.2 ppm) is the definitive proof of successful epoxidation.
Chiral Chromatography: To determine the ee of the asymmetric protocol, derivatize the phosphonic acid to its corresponding dimethyl ester using trimethylsilyldiazomethane, followed by analysis on a chiral stationary phase (e.g., Chiralcel OD-H) using GC or HPLC[2].
References
Wang, X.-Y., Shi, H., Sun, C., & Zhang, Z.-G. (2004). Heterogeneous asymmetric epoxidation of cis-1-propenyl-phosphonic acid in H2O catalyzed by chiral Mo(VI) or W(VI)
Dijkmans, A. C., Zapotoczna, M., Boel, E., et al. (2019).
Zhang, Z.-G., Tang, J., & Wang, X. (2008). Chiral ketone- or chiral amine-catalyzed asymmetric epoxidation of cis-1-propenylphosphonic acid using hydrogen peroxide as oxidant.
CN1385435A. Process for synthesizing fosfomycin using cis-propenyl phosphonic acid as raw material.
Wang, Y., et al. (2009). Stereoselective epoxidation of cis-propenylphosphonic acid to fosfomycin by a newly isolated bacterium Bacillus simplex strain S101.
Stability and Reactivity Comparison: (1Z)-1-Propenylphosphonic Acid vs. Allylphosphonic Acid
Executive Summary & Structural Causality In organophosphorus chemistry, the position of a carbon-carbon double bond relative to the phosphonate moiety fundamentally alters a molecule's thermodynamic stability and chemica...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Structural Causality
In organophosphorus chemistry, the position of a carbon-carbon double bond relative to the phosphonate moiety fundamentally alters a molecule's thermodynamic stability and chemical reactivity. As a Senior Application Scientist, I frequently guide research teams through the critical selection between allylphosphonic acid and (1Z)-1-propenylphosphonic acid for downstream synthesis.
The core difference lies in orbital conjugation. In allylphosphonic acid ()[1], the
C=C
double bond is isolated from the electron-withdrawing
P=O
group by a methylene (
−CH2−
) bridge. This lack of delocalization makes it a kinetic product that is thermodynamically unstable under basic conditions. Conversely, in (1Z)-1-propenylphosphonic acid, the
C=C
bond is directly adjacent to the phosphorus atom. The
π
-electrons of the alkene conjugate with the empty d-orbitals (or
σ∗
orbitals) of the phosphorus center. This extended conjugated system significantly lowers the molecule's overall energy, making the 1-propenyl isomer a thermodynamic sink.
Quantitative Data & Stability Metrics
To facilitate rapid decision-making, the structural and thermodynamic properties of both compounds are summarized below.
Property
Allylphosphonic Acid
(1Z)-1-Propenylphosphonic Acid
IUPAC Name
Prop-2-enylphosphonic acid
(Z)-Prop-1-enylphosphonic acid
Structural Connectivity
CH2=CH−CH2−P(=O)(OH)2
CH3−CH=CH−P(=O)(OH)2
Conjugation Status
Isolated (Methylene bridge)
Conjugated (
π
-system to
P=O
)
Thermodynamic Stability
Lower (Kinetic intermediate)
Higher (Thermodynamic product)
Chemical Behavior
Prone to prototropic isomerization
Stable against further isomerization
Key Application
Cross-linking agent, polymer precursor
Precursor for Fosfomycin API synthesis
Mechanistic Pathways & Isomerization Dynamics
Because of the steep thermodynamic gradient between the two isomers, allylphosphonates undergo rapid, complete prototropic isomerization to 1-propenylphosphonates in the presence of basic catalysts ()[2]. The base abstracts the acidic alpha-proton (adjacent to the phosphonate), generating a resonance-stabilized carbanion. Reprotonation at the gamma-position yields the conjugated, highly stable 1-propenyl derivative.
Thermodynamic isomerization pathway from allylphosphonic acid to (1Z)-1-propenylphosphonic acid.
Application in Drug Development: The Fosfomycin Pathway
The stability and defined stereochemistry of (1Z)-1-propenylphosphonic acid make it the mandatory precursor for the synthesis of Fosfomycin , a broad-spectrum phosphonate antibiotic ()[3]. The conjugated double bond serves as the exact template required for asymmetric epoxidation. Using chiral Tungsten(VI) or Molybdenum(VI) complexes, researchers can achieve highly enantioselective oxygen transfer to the (1Z)-alkene, yielding the (1R,2S)-epoxide configuration required for biological activity ()[4].
Asymmetric epoxidation workflow of (1Z)-1-propenylphosphonic acid to synthesize Fosfomycin.
Self-Validating Experimental Protocols
To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Each step includes the underlying causality and the analytical method required to confirm success.
Objective: Convert kinetically formed allylphosphonate to the thermodynamically stable 1-propenylphosphonate.
Preparation: Dissolve diethyl allylphosphonate (1.0 eq) in anhydrous THF under an inert argon atmosphere. (Causality: The ester form is used to prevent the base from being neutralized by the highly acidic free phosphonic protons).
Catalysis: Cool the solution to 0°C and add potassium tert-butoxide (0.1 eq). (Causality: The sterically hindered base selectively abstracts the alpha-proton without acting as a nucleophile, initiating the cascade).
Propagation: Allow the reaction to warm to room temperature and stir for 2 hours. (Causality: The intermediate carbanion undergoes resonance delocalization, driving the equilibrium toward the lower-energy conjugated system).
Hydrolysis: Quench with saturated
NH4Cl
. Convert the ester to the free acid using bromotrimethylsilane (TMSBr) followed by methanolysis.
System Validation (
1H
NMR): Analyze the crude product. The reaction is validated by the complete disappearance of the terminal alkene multiplet (
∼5.8
ppm) and the emergence of internal vinylic protons (
∼6.5
ppm).
Objective: Stereoselective epoxidation of the (1Z)-1-propenyl double bond.
Complexation: Suspend (1Z)-1-propenylphosphonic acid in a biphasic
H2O/CH2Cl2
mixture. Add 5.0 mol% of a chiral Molybdenum(VI) 2′-pyridinyl alcoholate complex[5]. (Causality: The Mo(VI) center coordinates to the phosphonate moiety, anchoring the substrate in a rigid chiral environment for stereoselective attack).
Phase Transfer: Add a catalytic amount of tetrabutylammonium bromide (TBAB). (Causality: TBAB acts as a phase-transfer catalyst, facilitating the interaction between the water-soluble phosphonate and the organic-soluble chiral catalyst).
Oxidation: Slowly add 30% aqueous
H2O2
at 0°C over 1 hour. (Causality: Slow addition controls the exothermic peroxo-complex formation, preventing non-selective background oxidation and preserving enantiomeric excess).
System Validation (Chiral HPLC &
31P
NMR): Isolate the product. Validate the structural conversion via
31P
NMR (an upfield shift confirms epoxide ring formation) and determine the enantiomeric excess (ee > 80%) via Chiral HPLC to ensure the (1R,2S) configuration was achieved.
References
National Center for Biotechnology Information (PubChem). "Prop-2-En-1-Ylphosphonic Acid." PubChem Compound Database, CID 9855468.
URL:[Link]
The Journal of Organic Chemistry. "First asymmetric synthesis of enantiomerically pure (1R,2S)-(-)-(1,2-epoxypropyl)phosphonic acid (fosfomycin)."
URL:[Link]
RSC Publishing. "The intriguing biology and chemistry of fosfomycin: the only marketed phosphonate antibiotic." Chemical Society Reviews.
URL:[Link]
ResearchGate / e-EROS. "Diethyl 2-propenylphosphonate (Encyclopedia of Reagents for Organic Synthesis)."
URL:[Link]
Journal of Molecular Catalysis A: Chemical. "Heterogeneous asymmetric epoxidation of cis-1-propenyl-phosphonic acid in H2O catalyzed by chiral Mo(VI) or W(VI) 2′-pyridinyl alcoholate complex."
URL:[Link]
Reference Standards Validation for Phosphonic Acid, (1Z)-1-propenyl- Purity Analysis: A Comprehensive Comparison Guide
Introduction & Scientific Context Phosphonic acid, (1Z)-1-propenyl- (also known as cis-propenylphosphonic acid or cPPA; CAS 25383-07-7), is a critical organophosphorus compound. It serves as the direct synthetic precurso...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Scientific Context
Phosphonic acid, (1Z)-1-propenyl- (also known as cis-propenylphosphonic acid or cPPA; CAS 25383-07-7), is a critical organophosphorus compound. It serves as the direct synthetic precursor and a primary monitored impurity in the manufacturing of the broad-spectrum antibiotic Fosfomycin [1, 2]. During industrial synthesis, cPPA undergoes chemical or biocatalytic epoxidation to yield racemic fosfomycin, which is subsequently resolved into its active enantiomer [4].
Because incomplete epoxidation leaves residual cPPA in the final Active Pharmaceutical Ingredient (API), regulatory agencies mandate strict monitoring of this impurity. However, the purity analysis and reference standard validation of cPPA present severe analytical challenges:
High Polarity & Hydrophilicity: With a negative LogP (~ -0.9) and low molecular weight (122.06 g/mol ), cPPA exhibits zero retention on standard C18 reverse-phase columns, eluting entirely in the void volume [1, 3].
Lack of UV Chromophore: The molecule consists solely of a short alkenyl chain and a phosphonic acid moiety. It does not absorb UV light effectively above 200 nm, rendering standard High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) completely ineffective for accurate impurity profiling.
As a Senior Application Scientist, I have observed that relying on conventional working standards validated via outdated HPLC-UV methods leads to dangerous positive biases in purity assignment. This guide objectively compares the performance of a High-Purity Certified Reference Material (CRM) against standard working grades, and details the orthogonal, self-validating analytical methodologies required to establish true SI-traceable purity.
Causality of the Synthetic Pathway
To understand why cPPA must be rigorously quantified, we must look at the causality of the Fosfomycin synthesis pathway. The structural strain of the epoxide ring in Fosfomycin is what grants it antibacterial activity (by irreversibly inhibiting the MurA enzyme). However, this same epoxide ring makes the API susceptible to degradation back into various ring-opened phosphonates, while unreacted cPPA carries forward as a process impurity.
Fig 1. Synthetic pathway showing cPPA as the direct precursor and persistent process impurity to Fosfomycin API.
Comparison of Reference Standard Grades
When calibrating analytical instruments for batch release, the quality of the cPPA reference standard directly dictates the accuracy of the API impurity profile. Table 1 compares a qNMR-certified CRM against a conventional working standard.
Experimental Observation: In our comparative validation studies, a conventional working standard assigned a purity of 98.5% via HPLC-UV (210 nm) demonstrated a massive positive bias. When we re-evaluated this standard using Hydrophilic Interaction Liquid Chromatography with Charged Aerosol Detection (HILIC-CAD) and Quantitative NMR (qNMR), the actual purity was determined to be only 94.2% . UV detection failed to observe non-chromophoric aliphatic phosphonate degradants and inorganic salts.
Table 1: Performance Comparison of cPPA Reference Standards
Feature
High-Purity CRM (Recommended)
Conventional Working Standard
Primary Purity Assignment
Absolute quantification via 1H & 31P qNMR
Relative quantification via HPLC-UV/RI
Traceability
Directly traceable to SI units (via NIST SRM internal standards)
Secondary traceability (often compared to an older lot)
Impurity Profiling
Orthogonal HILIC-CAD and LC-MS/MS
Single-method reliance
Measurement Uncertainty
Rigorously calculated (Typically ± 0.3%)
Unquantified or estimated (Often > ± 2.0%)
Water/Volatiles
Quantified via Karl Fischer & TGA
Often assumed via Loss on Drying (LOD)
Methodological Comparison: Analytical Techniques for cPPA
Because cPPA cannot be analyzed by standard means, we must employ orthogonal techniques. Table 2 summarizes the comparative performance of these methodologies.
Table 2: Comparison of Analytical Techniques for cPPA Purity Analysis
Analytical Technique
Detection Mechanism
Advantages
Limitations
Role in Validation
1H / 31P qNMR
Nuclear magnetic resonance integration vs. Internal Standard
Absolute quantification; requires no prior cPPA standard; detects all protonated/phosphorus species.
High limit of detection (LOD ~0.1%); expensive instrumentation.
Primary Purity Assignment
HILIC-CAD
Aerosolization and charge transfer to non-volatile particles
Uniform response for all non-volatile analytes regardless of chromophore.
Mobile phase must be strictly volatile; requires complex gradient optimization.
Mass Balance (Organic Impurities)
LC-MS/MS
Electrospray Ionization (Negative Mode m/z 121)
Extreme sensitivity; provides structural elucidation of unknown degradants [3].
Subject to matrix effects (ion suppression); non-uniform response factors.
Impurity Identification & Trace Analysis
IC-CD
Ion exchange separation with Conductivity Detection
Excellent for detecting inorganic salt impurities (e.g., chloride, phosphate).
Poor resolution for closely related organic phosphonic acids.
Inorganic Impurity Profiling
Self-Validating Experimental Protocols
To establish a CRM, the validation protocol must be a closed, self-verifying loop. We utilize a dual-pillar approach: Absolute quantification (qNMR) cross-referenced against Mass Balance (100% - sum of all impurities).
Fig 2. Orthogonal self-validating workflow for cPPA reference standard certification.
Protocol 1: Absolute Purity Determination via 1H-qNMR
Causality: qNMR is chosen because the signal area is directly proportional to the number of nuclei, allowing for absolute mass fraction calculation against a NIST-traceable internal standard without needing a pre-existing cPPA calibration curve.
Sample Preparation: Accurately weigh ~15 mg of the cPPA candidate material and ~10 mg of a certified internal standard (e.g., TraceCERT® Maleic acid) using a microbalance (d = 0.001 mg) into a clean vial.
Dissolution: Dissolve the mixture in 0.6 mL of Deuterated Water (D2O) containing 0.1% TSP (for chemical shift referencing). Transfer to a 5 mm NMR tube.
Acquisition Parameters: Acquire 1H-NMR spectra using a 600 MHz spectrometer. Use a 90° pulse angle and an acquisition time of 4 seconds.
Self-Validation Check (Critical): The relaxation delay (D1) is dynamically validated by running an inversion-recovery experiment (T1 measurement) prior to acquisition. D1 is explicitly set to
≥7×T1
of the slowest relaxing proton (usually the alkene protons) to guarantee >99.9% signal recovery.
Integration & Calculation: Integrate the distinct alkene proton signals of cPPA (multiplets around 5.5–6.5 ppm) against the Maleic acid singlet (6.28 ppm). Calculate the mass fraction using the standard qNMR molar ratio equation.
Protocol 2: Orthogonal Impurity Profiling via HILIC-CAD/MS
Causality: Standard reverse-phase fails to retain cPPA. HILIC utilizes a polar stationary phase and a highly organic mobile phase to retain hydrophilic compounds. CAD is used because it provides a nearly universal response for non-volatile impurities, overcoming the lack of UV absorption [3].
Column & Conditions: Equip the LC system with a ZIC-pHILIC column (150 mm × 2.1 mm, 5 µm). Maintain column temperature at 35°C.
Mobile Phase:
Phase A: 20 mM Ammonium Acetate in Milli-Q Water (pH adjusted to 6.8).
Phase B: LC-MS Grade Acetonitrile.
Gradient Elution: Start at 80% B (high organic promotes retention in HILIC), ramp down to 30% B over 15 minutes to elute polar analytes, hold for 5 minutes, then re-equilibrate.
Detection: Split the flow between a Charged Aerosol Detector (CAD) and an Electrospray Ionization Mass Spectrometer (ESI-MS) operating in negative ion mode (monitoring m/z 121 for [M-H]- of cPPA).
Self-Validation Check: A system suitability test (SST) is performed using a resolution mixture of cPPA and Fosfomycin API. The protocol mandates a resolution factor (Rs) > 2.0. Additionally, the CAD response is validated for uniform mass-response by injecting a homologous series of phosphonic acids to confirm the power-law response coefficient (
b
) is between 0.98 and 1.02, ensuring accurate relative quantification of unknown degradants.
Final Certification (The Cross-Validation)
The purity derived from the qNMR absolute measurement is compared against the Mass Balance calculation (100% - HILIC-CAD impurities - Karl Fischer water - TGA volatiles). The protocol is self-validating: if the variance between the qNMR value and the Mass Balance value exceeds 0.5%, the standard fails certification and is subjected to further 2D-NMR and preparative isolation to identify the hidden discrepancy.
Conclusion
For highly polar, non-chromophoric compounds like Phosphonic acid, (1Z)-1-propenyl-, traditional analytical paradigms fail. The reliance on HPLC-UV for working standards introduces severe analytical risk into Fosfomycin API batch release. By adopting a self-validating system utilizing qNMR for absolute quantification and HILIC-CAD/MS for orthogonal impurity profiling, laboratories can establish a Certified Reference Material that guarantees SI-traceability, structural integrity, and regulatory compliance.
References
Title: PubChem Compound Summary for CID 93085, Phosphonic acid, (1Z)-1-propenyl-
Source: National Center for Biotechnology Information (NCBI)
URL: [Link]
Title: The intriguing biology and chemistry of fosfomycin: the only marketed phosphonate antibiotic
Source: RSC Advances
URL: [Link]
Title: A simple LC-MS/MS method using HILIC chromatography for the determination of fosfomycin in plasma and urine
Source: Journal of Chromatography B (via PubMed Central)
URL: [Link]
Title: Stereoselective Epoxidation of Cis-Propenylphosphonic Acid to Fosfomycin by a Newly Isolated Bacterium Bacillus Simplex Strain S101
Source: Applied and Environmental Microbiology (via PubMed)
URL: [Link]
Safety & Regulatory Compliance
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